Dimethyl(piperidin-4-ylimino)-l6-sulfanone CAS 1622050-38-7 properties
The following technical guide details the properties, synthesis, and applications of Dimethyl(piperidin-4-ylimino)-l6-sulfanone (CAS 1622050-38-7). High-Value Sulfoximine Pharmacophore for Medicinal Chemistry Executive S...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the properties, synthesis, and applications of Dimethyl(piperidin-4-ylimino)-l6-sulfanone (CAS 1622050-38-7).
High-Value Sulfoximine Pharmacophore for Medicinal Chemistry
Executive Summary
Dimethyl(piperidin-4-ylimino)-l6-sulfanone (CAS 1622050-38-7) is a specialized organosulfur building block belonging to the sulfoximine class. Characterized by a hypervalent sulfur center (
) double-bonded to both an oxygen and a nitrogen atom, this compound serves as a critical pharmacophore in modern drug discovery.
Unlike traditional sulfones (
), the sulfoximine moiety () introduces an additional vector for hydrogen bonding and substitution, offering superior physicochemical tunability. CAS 1622050-38-7 specifically integrates a piperidine ring, making it an ideal "linker" motif for kinase inhibitors and G-protein coupled receptor (GPCR) ligands where solubility and metabolic stability are paramount.
Chemical Identity & Physicochemical Properties[1][2][3]
The compound consists of a dimethyl sulfoximine core N-linked to the 4-position of a piperidine ring. The sulfur atom is in a pseudo-tetrahedral geometry. Because the two carbon substituents on the sulfur are identical (methyl groups), the sulfur center is achiral , simplifying stereochemical control during drug synthesis.
White to off-white solid (typically) or viscous oil
Solubility
Soluble in DMSO, Methanol, DCM; High water solubility as HCl salt
pKa (Calculated)
~9.8 (Piperidine NH), ~2.5 (Sulfoximine N - if protonated)
Structural Pharmacophore Analysis
The sulfoximine group in CAS 1622050-38-7 acts as a bioisostere for sulfones and sulfonamides.
H-Bonding: The sulfoximine nitrogen (if unsubstituted) or the oxygen can accept hydrogen bonds. In this derivative, the piperidine NH is a strong H-bond donor/acceptor.
Metabolic Stability: The
bond is generally resistant to oxidative metabolism (e.g., P450 enzymes), often providing a longer half-life than corresponding amine linkers.
Vector Geometry: The tetrahedral sulfur creates a distinct 3D exit vector compared to planar amides, potentially accessing novel binding pockets.
Synthesis & Manufacturing Protocols
The synthesis of N-functionalized sulfoximines typically proceeds via the functionalization of the parent S,S-dimethylsulfoximine. The following protocol describes the N-alkylation route , which is favored for its scalability and safety compared to oxidative imination of sulfides using azides.
Experimental Workflow: N-Alkylation of S,S-Dimethylsulfoximine
Objective: Synthesis of CAS 1622050-38-7 from S,S-dimethylsulfoximine and N-Boc-4-bromopiperidine, followed by deprotection.
Catalyst: Tris(dibenzylideneacetone)dipalladium(0) / Xantphos (Optional, for Buchwald-Hartwig coupling if
is sluggish)
Step-by-Step Protocol
Coupling Reaction:
Charge a reaction vessel with S,S-dimethylsulfoximine (1.0 eq), tert-butyl 4-bromopiperidine-1-carboxylate (1.2 eq), and
(2.0 eq).
Add dry Acetonitrile (0.5 M concentration).
Heat the mixture to 80°C for 12–16 hours under an inert atmosphere (
).
Note: If conversion is low, use Pd-catalyzed cross-coupling conditions (
, Xantphos, , Dioxane, 100°C).
Work-up:
Cool to room temperature. Filter off inorganic solids.
Concentrate the filtrate under reduced pressure.
Purify the intermediate (N-Boc-protected sulfoximine) via silica gel flash chromatography (Gradient: 0–10% MeOH in DCM).
Deprotection (Boc Removal):
Dissolve the intermediate in DCM.
Add Trifluoroacetic acid (TFA) or 4M HCl in Dioxane (5–10 eq) at 0°C.
Stir at room temperature for 2 hours.
Concentrate to dryness.
Free Base Formation:
Redissolve the salt in minimal water/methanol.
Pass through a basic ion-exchange resin or treat with saturated
and extract with DCM/Isopropanol (3:1).
Dry over
and concentrate to yield the target Dimethyl(piperidin-4-ylimino)-l6-sulfanone .
Synthesis Pathway Diagram
Figure 1: Synthetic route via N-alkylation of dimethylsulfoximine followed by acidic deprotection.
Applications in Drug Discovery[2][3][5][6][9][10]
The Dimethyl(piperidin-4-ylimino)-l6-sulfanone scaffold is increasingly utilized in "Lead Optimization" phases to resolve liabilities associated with solubility and permeability.
Kinase Inhibitor Design
Inhibitors of kinases such as ATR (Ataxia Telangiectasia and Rad3-related) and CDK (Cyclin-dependent kinase) often require a solubilizing tail extending into the solvent-exposed region of the ATP-binding pocket.
Mechanism: The piperidine nitrogen provides a handle for further functionalization (e.g., amides, alkyls), while the sulfoximine acts as a rigid, polar connector that modulates the orientation of the tail.
Advantage: The sulfoximine is less lipophilic than a phenyl ring and more metabolically stable than a thioether.
Bioisosteric Replacement
It serves as a direct replacement for:
Sulfones (
): To introduce chirality (if R groups differ) or alter H-bond basicity.
Piperazines: The piperidine-sulfoximine motif mimics the geometry of piperazine linkers but removes one basic nitrogen, altering the pKa profile and reducing hERG channel liability in some series.
Pharmacophore Comparison Diagram
Figure 2: Functional comparison between traditional sulfone linkers and the sulfoximine pharmacophore.
Handling, Stability, and Safety
Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The free base is hygroscopic; the dihydrochloride salt is more stable but acidic.
Stability: Sulfoximines are generally thermally stable and resistant to hydrolysis under neutral/basic conditions. Avoid strong oxidizing agents which might over-oxidize the piperidine ring.
Safety: As a secondary amine and sulfoximine derivative, treat as a potential irritant. Use standard PPE (gloves, goggles, fume hood). No specific acute toxicity data is widely published for this specific CAS, so assume generic piperidine toxicity (H315, H319, H335).
References
Lücking, U. (2013).[1] Sulfoximines: A Neglected Opportunity in Medicinal Chemistry. Angewandte Chemie International Edition. Link
Frings, M., et al. (2017). Novel Pieces for the Emerging Picture of Sulfoximines in Drug Discovery. Chemistry – A European Journal. Link
PubChem Compound Summary. (2024). Dimethyl(piperidin-4-ylimino)-l6-sulfanone (CAS 1622050-38-7). National Center for Biotechnology Information. Link
Timbul, S., et al. (2021). Application of sulfoximines in medicinal chemistry from 2013 to 2020. European Journal of Medicinal Chemistry. Link
An In-Depth Technical Guide to Sulfoximine Bioisosteres for Sulfonamide Replacement in Drug Design
Abstract The strategic replacement of established functional groups with bioisosteric mimics is a cornerstone of modern medicinal chemistry, aimed at optimizing drug-like properties while retaining or enhancing biologica...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The strategic replacement of established functional groups with bioisosteric mimics is a cornerstone of modern medicinal chemistry, aimed at optimizing drug-like properties while retaining or enhancing biological activity. The sulfonamide moiety, while prevalent in numerous approved drugs, often presents challenges related to acidity, metabolic instability, and off-target effects, particularly the inhibition of carbonic anhydrases. This guide provides a comprehensive technical overview of the sulfoximine functional group as a promising bioisostere for sulfonamides. We will delve into a comparative analysis of physicochemical properties, explore robust synthetic methodologies, and present case studies that underscore the successful application of this bioisosteric replacement in contemporary drug discovery programs. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the unique advantages of sulfoximines to overcome common drug design hurdles.
Introduction: The Strategic Imperative for Bioisosterism
Bioisosterism, the practice of exchanging one functional group for another with similar physical and chemical properties to produce broadly similar biological effects, is a critical tool in lead optimization.[1] The goal is not simply to mimic a structure, but to intelligently modulate properties such as potency, selectivity, solubility, and metabolic stability.[2]
The Sulfonamide: A Ubiquitous but Flawed Pharmacophore
The sulfonamide group is a well-established pharmacophore found in a wide array of therapeutic agents, including diuretics, anti-diabetic drugs, and antibiotics.[3] Its utility stems from its ability to act as a hydrogen bond donor and acceptor, and its relatively straightforward synthesis. However, its continued use presents several challenges for medicinal chemists:
Acidity: The acidic nature of the sulfonamide proton (pKa typically 9-11) can lead to undesirable pharmacokinetic properties and off-target interactions.[4]
Carbonic Anhydrase (CA) Inhibition: The sulfonamide moiety is the archetypal zinc-binding group responsible for inhibiting carbonic anhydrases, a family of enzymes involved in pH regulation and other physiological processes.[5][6] This off-target activity can lead to unwanted side effects.
Metabolic Liabilities: Sulfonamides can be susceptible to metabolic transformations, impacting drug half-life and potentially leading to the formation of reactive metabolites.
The Rise of the Sulfoximine: A Modern Solution
The sulfoximine group, a mono-aza analogue of the sulfone, has emerged as a compelling bioisostere for the sulfonamide.[7] It offers a unique three-dimensional structure and a distinct electronic profile that can address many of the shortcomings of traditional sulfonamides.[8] Key advantages include chemical and metabolic stability, and the ability to act as both a hydrogen bond donor and acceptor.[9][10] The growing interest in this moiety is evidenced by the increasing number of patents and clinical candidates incorporating the sulfoximine scaffold.[11][12]
Comparative Physicochemical Properties: Sulfonamide vs. Sulfoximine
The decision to replace a sulfonamide with a sulfoximine is grounded in the fundamental differences in their physicochemical properties. These differences can be leveraged to fine-tune a molecule's behavior in a biological system.
Structural and Electronic Landscape
The most significant difference lies in the geometry and electronics at the sulfur center. A sulfonamide possesses a tetrahedral sulfur atom doubly bonded to two oxygen atoms and singly bonded to a nitrogen and a carbon. In contrast, a sulfoximine has a sulfur atom with a double bond to one oxygen, a double bond to a nitrogen (the imine), and two single bonds to carbon atoms. This creates a stereogenic sulfur center in chiral environments.[13]
The N-H of an unsubstituted sulfoximine is less acidic than its sulfonamide counterpart, and the nitrogen atom itself is weakly basic.[10][14] This modulation of acidity and basicity can have profound effects on a compound's solubility, permeability, and target engagement.
Caption: Structural comparison of Sulfonamide and Sulfoximine moieties.
A Quantitative Comparison
The following table summarizes the key physicochemical differences between typical aryl sulfonamides and aryl sulfoximines.
Can lead to a longer half-life and a more predictable pharmacokinetic profile.
Synthetic Strategies for Accessing Sulfoximines
The increasing adoption of sulfoximines in drug discovery has been paralleled by the development of more efficient and scalable synthetic methods.[17] Historically, the synthesis of sulfoximines was challenging, but modern catalysis has opened up several reliable routes.[13]
Common Synthetic Pathways
Two of the most prevalent strategies for synthesizing N-H sulfoximines are:
Imination of Sulfoxides: This involves the direct addition of an "NH" group across the S=O bond of a sulfoxide. Modern methods often employ rhodium or copper catalysts with a suitable nitrogen source.[8]
Oxidation of Sulfilimines: This two-step process involves first forming a sulfilimine from a sulfide, which is then oxidized to the corresponding sulfoximine.[18][19]
Caption: Key synthetic routes to Sulfoximines.
Detailed Experimental Protocol: Rhodium-Catalyzed Imination of Sulfoxides
This protocol is adapted from a common method for the direct synthesis of unprotected NH-sulfoximines, valued for its mild conditions and good functional group tolerance.[8]
Objective: To synthesize an aryl NH-sulfoximine from the corresponding aryl sulfoxide.
Reaction Setup: To an oven-dried flask under an inert atmosphere, add the aryl sulfoxide (1.0 eq) and Rh₂(esp)₂ (0.5 mol%).
Solvent Addition: Add anhydrous dichloromethane to dissolve the starting materials.
Reagent Addition: Add O-(2,4-dinitrophenyl)hydroxylamine (1.2 eq) to the solution in one portion.
Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.
Workup: Upon completion, concentrate the reaction mixture under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired NH-sulfoximine.
Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its identity and purity.
Causality: The choice of Rh₂(esp)₂ as the catalyst is crucial; its bulky ligands facilitate the catalytic cycle and prevent catalyst degradation. DPH serves as an efficient "NH" source. The reaction is performed under anhydrous and inert conditions to prevent side reactions and ensure catalyst activity.
Case Studies: The Impact of Sulfonamide-to-Sulfoximine Replacement
The true value of a bioisosteric replacement is demonstrated through its application in real-world drug discovery projects. The following case studies highlight instances where switching from a sulfonamide to a sulfoximine provided a distinct advantage.
Case Study: BACE1 Inhibitors for Alzheimer's Disease
The development of inhibitors for β-secretase 1 (BACE1) is a key strategy in the pursuit of treatments for Alzheimer's disease.[20][21] Many early BACE1 inhibitors incorporated a sulfonamide moiety to interact with the enzyme's active site.[22] However, these compounds were often plagued by poor brain penetration and off-target effects.
AstraZeneca's development of the clinical candidate Ceralasertib (AZD6738) provides a compelling example of successful sulfoximine implementation.[1] By replacing a sulfone/sulfonamide-like group with a sulfoximine, the researchers achieved a molecule with comparable potency but significantly improved aqueous solubility and a better overall ADME profile, which was crucial for advancing the compound into clinical trials.[7]
While sulfonamides are potent inhibitors of carbonic anhydrases, sometimes the goal is to design inhibitors with selectivity for specific CA isoforms, such as the tumor-associated CA IX.[23] In other therapeutic areas, CA inhibition is an undesirable off-target effect. The replacement of a sulfonamide with a sulfoximine has been shown to dramatically reduce or eliminate CA inhibition.[7]
In the development of pan-CDK inhibitor Roniciclib (BAY 1000394), the initial leads contained a primary sulfonamide.[13] This led to potent off-target CA inhibition. Replacing the sulfonamide with an NH-sulfoximine abrogated this activity while maintaining potent CDK inhibition.[12] This strategic switch was critical for improving the selectivity profile of the clinical candidate.
Challenges and Future Directions
Despite their numerous advantages, the use of sulfoximines is not without its challenges.
Chirality: The sulfur atom of a sulfoximine is a stereocenter. This necessitates either an enantioselective synthesis or the separation of enantiomers, which can add complexity and cost to the synthetic route.[24]
Synthetic Accessibility: While synthetic methods have greatly improved, the synthesis of complex sulfoximines can still be more challenging than their sulfonamide counterparts. However, the commercial availability of sulfoximine building blocks is rapidly expanding.[12]
The future of sulfoximines in drug design is bright. Emerging applications include their use as warheads for covalent inhibitors and as functional handles in complex modalities like PROTACs and antibody-drug conjugates (ADCs).[7][25]
Conclusion
The sulfoximine moiety is far more than a simple alternative to the sulfonamide. It is a versatile and powerful functional group that offers medicinal chemists a unique set of tools to address long-standing challenges in drug design. By providing a means to modulate acidity, improve solubility, enhance metabolic stability, and circumvent off-target effects like carbonic anhydrase inhibition, the sulfoximine has rightfully earned its place as a "rising star" in the medicinal chemist's toolbox.[2][24] As synthetic methodologies continue to evolve and our understanding of its properties deepens, the strategic deployment of the sulfoximine bioisostere is set to play an increasingly important role in the development of the next generation of therapeutics.
References
Bull, J. A., & Mousseau, J. J. (2023). Synthesis of Sulfoximines and Sulfonimidamides Using Hypervalent Iodine Mediated NH Transfer. Molecules, 28(3), 1143. [Link]
Lücking, U. (2020). Sulfoximines as Rising Stars in Modern Drug Discovery? Current Status and Perspective on an Emerging Functional Group in Medicinal Chemistry. Journal of Medicinal Chemistry, 63(18), 10226–10255. [Link]
Moffitt Cancer Center. (2024, August 18). Moffitt Researchers Develop New Chemical Method to Enhance Drug Discovery. [Link]
Gnamm, C., Frings, M., & Bolm, C. (2017). Sulfoximines from a Medicinal Chemist's Perspective: Physicochemical and in vitro Parameters Relevant for Drug Discovery. European Journal of Medicinal Chemistry, 126, 225–245. [Link]
AZoLifeSciences. (2024, January 23). Revolutionizing Drug Discovery with Novel Sulfur Compound Synthesis. [Link]
Frings, M., Gnamm, C., & Bolm, C. (2016). Sulfoximines from a Medicinal Chemist's Perspective: Physicochemical and in vitro Parameters Relevant for Drug Discovery. ResearchGate. [Link]
RWTH Publications. (n.d.). Syntheses, Modifications and Biological Applications of Sulfoximines and Aromatic Pentafluorosulfanyl Compounds. [Link]
Richards, I. R., & Willis, M. C. (2012). Rhodium-catalyzed direct synthesis of unprotected NH-sulfoximines from sulfoxides. Chemical Communications, 48(83), 10335-10337. [Link]
Encyclopedia.pub. (2023, February 10). Synthesis of Cyclic Sulfoximines via C–H Bond Activation. [Link]
Lücking, U., et al. (2017). Novel Pieces for the Emerging Picture of Sulfoximines in Drug Discovery: Synthesis and Evaluation of Sulfoximine Analogues of Marketed Drugs and Advanced Clinical Candidates. ChemMedChem, 12(10), 734-751. [Link]
Organic Chemistry Portal. (n.d.). Sulfoximine synthesis by oxidation. [Link]
Drug Hunter. (2025, June 4). The Sulfoximine Group: A Rising Star in Medicinal Chemistry. [Link]
Lücking, U. (2023). Sulfoximines in Medicinal Chemistry: Emerging Trends and Opportunities from the Drug Designer's Perspective. ChemRxiv. [Link]
Ellman, J. A., & Gnamm, C. (2025, January 31). Sulfilimines: An Underexplored Bioisostere for Drug Design?. Journal of Medicinal Chemistry. [Link]
Drug Hunter. (2025, April 22). Sulfoximines in Medicinal Chemistry: Unlocking Novel Opportunities in Drug Design [Video]. YouTube. [Link]
Anselmi, E., et al. (2024). Focus on Physico-Chemical Properties of Sulfoximines: Acidity, Basicity and Lipophilicity. Chemistry – A European Journal. [Link]
Klein, M., et al. (2023). Dehydrogenative Imination of Low-Valent Sulfur Compounds—Fast and Scalable Synthesis of Sulfilimines, Sulfinamidines, and Sulfinimidate Esters. JACS Au, 3(2), 578-587. [Link]
Klein, M., et al. (2023). Dehydrogenative Imination of Low-Valent Sulfur Compounds: Fast and Scalable Synthesis of Sulfilimines, Sulfinamidines, and Sulfinimidate Esters. JACS Au, 3(2), 578-587. [Link]
Cheng, Y., et al. (2017). Rhodium(III)-Catalyzed Ortho Halogenations of N-Acylsulfoximines and Synthetic Applications toward Functionalized Sulfoximine Derivatives. Organic Letters, 19(3), 596-599. [Link]
Spiral. (n.d.). Synthesis of Cyclic Sulfilimines and Sulfoximines via Copper‐Mediated C(sp2)–H Sulfanylation of Benzylamines with a Catalytic Transient Directing Group. [Link]
ACS Figshare. (2023, April 14). Rhodium-Catalyzed Enantioselective N‑Allylation of Sulfoximines. [Link]
Frings, M., et al. (2017). Sulfoximines from a Medicinal Chemist's Perspective: Physicochemical and in vitro Parameters Relevant for Drug Discovery. Scribd. [Link]
Lücking, U. (2020). Sulfoximines as Rising Stars in Modern Drug Discovery? Current Status and Perspective on an Emerging Functional Group in Medicinal Chemistry. ACS Publications. [Link]
RWTH Publications. (n.d.). Copper-Catalyzed Dealkylations and Rhodium-Catalyzed C−H Functionalizations of NH-Sulfoximines. [Link]
Leito, I., et al. (2024). pKa and pKaH values of Sulfoximines. Chem. Eur. J., 31(1). [Link]
Baxter, E. W., et al. (2010). Piperazine sulfonamide BACE1 inhibitors: design, synthesis, and in vivo characterization. Bioorganic & Medicinal Chemistry Letters, 20(9), 2851-2856. [Link]
Wang, Z., et al. (2016). Development and Structural Modification of BACE1 Inhibitors. Molecules, 21(12), 1739. [Link]
Lücking, U. (2023). Established and underexplored sulfur-based functional groups in drug discovery. ResearchGate. [Link]
Ghorab, M. M., et al. (2014). Selective inhibition of carbonic anhydrase-IX by sulphonamide derivatives induces pH and reactive oxygen species-mediated apoptosis in cervical cancer HeLa cells. Journal of Enzyme Inhibition and Medicinal Chemistry, 29(4), 534-539. [Link]
Jo, A., et al. (2020). Discovery of Sulforaphane as a Potent BACE1 Inhibitor Based on Kinetics and Computational Studies. International Journal of Molecular Sciences, 21(23), 9066. [Link]
Nocentini, A., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. Molecules, 26(22), 7001. [Link]
Angapelly, S., et al. (2021). Synthesis and Human Carbonic Anhydrase I, II, IX, and XII Inhibition Studies of Sulphonamides Incorporating Mono-, Bi- and Tricyclic Imide Moieties. Molecules, 26(14), 4341. [Link]
Patsnap Synapse. (2024, June 21). What are BACE1 inhibitors and how do they work?. [Link]
Kwan, Y. H., et al. (2020). Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. Chemical Science, 11(3), 795-804. [Link]
Novel sulfoximine fragments for fragment-based drug discovery (FBDD)
Title: The Sulfoximine Renaissance in Fragment-Based Drug Discovery (FBDD): Escaping Flatland with Chiral Vectors Executive Summary The sulfoximine ( ) pharmacophore has transitioned from a synthetic curiosity to a high-...
Author: BenchChem Technical Support Team. Date: March 2026
Title: The Sulfoximine Renaissance in Fragment-Based Drug Discovery (FBDD): Escaping Flatland with Chiral Vectors
Executive Summary
The sulfoximine (
) pharmacophore has transitioned from a synthetic curiosity to a high-value asset in modern drug design.[1][2] Historically neglected due to synthetic complexity, recent breakthroughs in late-stage functionalization have democratized access to this moiety. For Fragment-Based Drug Discovery (FBDD), sulfoximines offer a distinct competitive advantage over traditional sulfones and sulfonamides: intrinsic chirality, high aqueous solubility, and unique 3D vectorality. This guide details the strategic integration of sulfoximine fragments to probe stereoselective sub-pockets, improve ligand efficiency (LE), and optimize physicochemical profiles.
The Sulfoximine Advantage: Physicochemical & Structural Causality
In FBDD, the "Rule of Three" (MW < 300, cLogP < 3, etc.) often drives library design. However, many fragment libraries suffer from "flatness" (high
character), leading to non-specific hydrophobic binding. Sulfoximines address this by introducing a stable, tetrahedral chiral center.
Structural Vectorality vs. Sulfonamides
While sulfonamides (
) are achiral and typically planar with respect to the S-N bond, sulfoximines are isosteric but chiral (providing - and -enantiomers).[2]
Causality: The additional nitrogen substituent on the sulfur creates a stereogenic center.[3][4] This allows the fragment to probe specific 3D spatial arrangements within a protein pocket that planar bioisosteres (sulfones) cannot access.
Hydrogen Bonding: The free NH-sulfoximine is a dual-function pharmacophore.[2][5] The oxygen serves as an H-bond acceptor, while the NH serves as an H-bond donor.[2]
Basicity/Acidity: Unlike basic amines, the sulfoximine nitrogen is weakly basic (
for the conjugate acid) and generally neutral at physiological pH, preventing non-specific promiscuity associated with highly basic fragments.
Solubility and Metabolic Stability
High solubility is non-negotiable for FBDD to enable high-concentration screening (NMR/X-ray soaking).[2]
Data Insight: Sulfoximines consistently demonstrate higher aqueous solubility compared to their sulfone analogs due to the polarity of the
bond.
Metabolic Stability: The moiety is chemically stable against hydrolysis and generally resistant to oxidative metabolism, a critical factor when "growing" a fragment into a lead.
Table 1: Matched Molecular Pair Analysis (MMPA) – General Trends
Designing a sulfoximine fragment library requires a departure from standard amide couplings.[2] The focus must be on Late-Stage Functionalization (LSF) of sulfur-rich scaffolds.
The Screening Workflow
The following diagram illustrates the decision matrix for incorporating sulfoximines into an FBDD campaign, highlighting the critical "Enantiomer Check" often missed in standard protocols.
Figure 1: Sulfoximine FBDD Screening Cascade. Note the mandatory chiral separation step (QC) prior to screening to resolve specific binding modes.
Synthetic Methodologies: The Bull-Luisi Protocol[2][3][4]
For years, sulfoximine synthesis was hazardous (using hydrazoic acid) or harsh. The modern "Gold Standard" for medicinal chemistry is the metal-free or Rh-catalyzed NH-transfer to sulfoxides.[2]
Mechanism of Action
The reaction typically utilizes a hypervalent iodine reagent (e.g., PIDA) and a nitrogen source (ammonium carbamate) to generate an electrophilic nitrene species in situ, which attacks the sulfoxide sulfur.
Experimental Protocol: One-Pot NH-Transfer
Objective: Conversion of a fragment-sized sulfoxide to an NH-sulfoximine.
Scope: Highly robust for aryl-alkyl and diaryl sulfoxides.[2]
Solvent: Methanol (MeOH) (0.1 - 0.5 M concentration)[2]
Step-by-Step Methodology:
Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the sulfoxide (e.g., 1.0 mmol) in MeOH (3 mL).
Addition: Add ammonium carbamate (1.5 mmol, 117 mg) in one portion.
Oxidation: Add PIDA (2.0 mmol, 644 mg) slowly over 5 minutes. Note: The reaction is slightly exothermic; cool to 0°C if scaling up >1g.
Reaction: Stir the open flask (or under air balloon) at room temperature (23°C) for 2–4 hours. Monitor by TLC or LC-MS (Sulfoximines are typically more polar than sulfoxides).[2]
Quench: Remove solvent under reduced pressure.
Purification: Redissolve the residue in DCM/Water. Extract aqueous layer with DCM (3x). Dry organics over
.[2] Purify via flash column chromatography (Gradient: 0 10% MeOH in DCM).
Validation: Verify product via
-NMR (look for diagnostic shifts of -protons) and LC-MS.
Self-Validating Check:
If conversion is low: Check the freshness of PIDA (it degrades to PhI and acetic acid).
If byproduct forms: Over-oxidation to sulfone is rare with this method but possible if water content is too high; ensure MeOH is dry-ish (HPLC grade is usually sufficient).[2]
Case Studies: From Fragment to Clinical Candidate
The integration of sulfoximines is best exemplified by Bayer’s CDK inhibitor program, where the moiety solved a critical solubility bottleneck.
The Roniciclib (BAY 1000394) Evolution
Challenge: Early sulfone-based leads for Pan-CDK inhibition suffered from poor aqueous solubility and permeability.[2]
Sulfoximine Solution: Replacing the sulfone with a cyclic sulfoximine improved solubility by >10-fold while maintaining potency.[2]
Mechanism: The sulfoximine oxygen accepted a hydrogen bond from the backbone NH of the kinase hinge region, while the chiral center allowed the alkyl group to vector into the solvent-exposed region without steric clash.
Role of Sulfoximine: The sulfoximine methyl group acts as a critical vector. The chirality (
-enantiomer) is essential for potency.[2] The fragment provides a high degree of metabolic stability compared to isosteric sulfoxides, which are prone to redox cycling.
Figure 2: The Logic of Sulfone-to-Sulfoximine replacement in Lead Optimization.
References
Lücking, U. (2013).[7] Sulfoximines: A Neglected Opportunity in Medicinal Chemistry. Angewandte Chemie International Edition. [Link]
Bull, J. A., & Luisi, R. (2016). Versatile Synthesis of NH-Sulfoximines from Sulfoxides via Iron-Catalyzed Nitrogen Transfer.[2] Chemistry - A European Journal. [Link][2]
Frings, M., et al. (2017). Sulfoximines from a Medicinal Chemist’s Perspective: Physicochemical and in vitro Parameters. European Journal of Medicinal Chemistry. [Link]
Lücking, U. (2019).[5] Neglected Sulfur(VI) Pharmacophores in Drug Discovery: Exploration of Novel Chemical Space. Organic Chemistry Frontiers. [Link]
Goldberg, K., et al. (2013). Sulfoximines as Isosteres for Sulfonamides: Synthesis and Characterization. Journal of Medicinal Chemistry. [Link]
The Bioisosteric Evolution: Chemical Structure, Properties, and Synthesis of Piperidin-4-yl-Sulfoximine in Drug Design
As the biological target space in modern drug discovery grows increasingly complex, medicinal chemists are moving away from flat, lipophilic, sp2-hybridized rings toward sp3-rich, highly functionalized frameworks. Among...
Author: BenchChem Technical Support Team. Date: March 2026
As the biological target space in modern drug discovery grows increasingly complex, medicinal chemists are moving away from flat, lipophilic, sp2-hybridized rings toward sp3-rich, highly functionalized frameworks. Among the most promising structural motifs to emerge from this paradigm shift is the piperidin-4-yl-sulfoximine scaffold.
By merging the tunable basicity and conformational flexibility of a piperidine ring with the unique stereochemical and physicochemical properties of a sulfoximine group, this moiety has become a privileged bioisostere for sulfones, sulfonamides, and alcohols[1]. This technical whitepaper explores the structural anatomy, physicochemical advantages, and self-validating synthetic protocols required to leverage piperidin-4-yl-sulfoximines in targeted therapeutics.
Structural Anatomy and Stereochemical Dynamics
The piperidin-4-yl-sulfoximine scaffold consists of a six-membered saturated nitrogen heterocycle (piperidine) with a sulfoximine group[–S(O)(NH)R] attached at the C4 position. This architecture provides several distinct advantages:
sp3-Enriched Core : The piperidine ring breaks molecular planarity, which is critical for reducing off-target promiscuity and improving solubility.
Chiral Sulfur Center : Unlike symmetrical sulfones, the sulfur atom in a sulfoximine is stereogenic. The
and enantiomers project their functional vectors (the =O and =NH groups) into different regions of 3D space, allowing for highly specific interactions with chiral protein binding pockets[2].
Hydrogen-Bonding Versatility : The sulfoximine group acts simultaneously as a strong hydrogen-bond acceptor (via the oxygen and nitrogen atoms) and a hydrogen-bond donor (via the unsubstituted NH group)[3].
Fig 1. Structural and physicochemical logic of the piperidin-4-yl-sulfoximine scaffold.
Physicochemical Profiling: The Bioisosteric Advantage
The routine application of sulfoximines in drug discovery was historically hampered by synthetic challenges, but recent advances have unlocked their potential to rescue failing drug candidates[4]. When a piperidin-4-yl-sulfone is replaced by a piperidin-4-yl-sulfoximine, the molecule typically experiences a drop in lipophilicity (LogP) and a significant increase in aqueous solubility, without sacrificing metabolic stability[5].
This is largely due to the lower electron-withdrawing nature of the sulfoximine compared to the sulfone, coupled with the introduction of the polar NH vector. The table below summarizes the comparative physicochemical impact of these functional groups when attached to a piperidine core.
Table 1: Comparative Physicochemical Properties of Piperidine-Linked Sulfur Motifs
Property
Piperidin-4-yl-Sulfone
Piperidin-4-yl-Sulfoximine
Piperidin-4-yl-Sulfonamide
Geometry at Sulfur
Tetrahedral (Symmetrical)
Tetrahedral (Chiral)
Tetrahedral (Symmetrical)
H-Bond Donor
No
Yes (NH)
Yes (NH₂)
H-Bond Acceptor
Yes (Strong, 2x O)
Yes (Strong, O and N)
Yes (Moderate)
Aqueous Solubility
Moderate
High
Low to Moderate
LogP Impact
Baseline
Reduced (More polar)
Increased
Metabolic Stability
High
High
Moderate (Prone to N-dealkylation)
Data synthesized from established medicinal chemistry profiling of methyl sulfoximines[3].
Synthetic Methodologies and Protocol
Synthesizing a piperidin-4-yl-sulfoximine requires precise control over oxidation states to avoid over-oxidizing the intermediate to a sulfone. The following protocol details the synthesis of tert-butyl 4-(S-methylsulfonimidoyl)piperidine-1-carboxylate, a highly versatile, orthogonally protected building block.
Self-Validating Protocol: Synthesis of Enantiopure Piperidin-4-yl-Sulfoximine
Step 1: Selective Oxidation to Sulfoxide
Procedure : Dissolve tert-butyl 4-(methylthio)piperidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM). Cool the reaction to 0 °C. Add m-chloroperoxybenzoic acid (mCPBA, 1.05 eq) dropwise over 30 minutes. Stir for 2 hours at 0 °C.
Causality : Maintaining the reaction strictly at 0 °C and using only a slight stoichiometric excess of mCPBA is critical. This kinetic control prevents the over-oxidation of the sulfur atom to the irreversible sulfone byproduct.
Validation Check : Perform TLC and LC-MS. The target sulfoxide will show an
peak. The absence of an peak confirms that no sulfone has formed.
Step 2: Rhodium-Catalyzed Imination
Procedure : To a solution of the intermediate sulfoxide (1.0 eq) in methanol, add ammonium carbamate (2.0 eq) as the ammonia source, followed by iodobenzene diacetate (PhI(OAc)₂, 1.5 eq) as the oxidant. Add a catalytic amount of rhodium(II) acetate dimer (Rh₂(OAc)₄, 2.5 mol%). Stir at room temperature for 12 hours.
Causality : Traditional imination methods often rely on hazardous sodium azide or harsh acidic conditions that can cleave the Boc-protecting group on the piperidine nitrogen. Rhodium catalysis generates a highly reactive metal-nitrenoid species that inserts directly into the sulfur-oxygen bond under mild, neutral conditions, preserving the integrity of the heterocycle.
Validation Check : LC-MS must show an
mass shift from the sulfoxide, indicating the successful transfer of the NH group.
Step 3: Chiral Resolution
Procedure : Subject the racemic sulfoximine mixture to Preparative Supercritical Fluid Chromatography (SFC) using a chiral stationary phase (e.g., Chiralpak AD-H) with a CO₂/Methanol co-solvent system.
Causality : Because the biological targets of these molecules are inherently chiral (e.g., kinase active sites), the racemic mixture must be resolved. SFC is chosen over traditional HPLC due to its superior resolution speed, scalability, and non-destructive solvent recovery.
Fig 2. Self-validating synthetic workflow for enantiopure piperidin-4-yl-sulfoximines.
Applications in Targeted Therapeutics
The piperidin-4-yl-sulfoximine motif is rapidly gaining traction across multiple therapeutic modalities:
Kinase Inhibitors : The incorporation of sulfoximines into anaplastic lymphoma kinase (ALK) inhibitors and ATR kinase inhibitors (such as AZD6738) has demonstrated excellent anti-proliferation activities in cancer cell lines[6]. The piperidine nitrogen often acts as a critical hinge-binder or solvent-exposed solubilizing group, while the sulfoximine dictates precise positioning within the binding pocket.
Targeted Protein Degradation (PROTACs) : The free NH group of the sulfoximine serves as an ideal, highly stable vector for attaching the linker to the E3 ligase ligand, providing an alternative to traditional amine or phenol attachment points[7].
Deubiquitinase (DUB) Inhibitors : Piperidine derivatives featuring complex sulfur oxidation states are actively being patented as inhibitors of Ubiquitin Specific Protease 19 (USP19), a target implicated in muscle wasting and neoplastic conditions[8].
By mastering the synthesis and physicochemical behavior of piperidin-4-yl-sulfoximines, drug development professionals can effectively rescue highly lipophilic leads, navigate complex IP landscapes, and design therapeutics with superior pharmacokinetic profiles.
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Protocol for Buchwald-Hartwig Coupling of Dimethyl(piperidin-4-ylimino)-
-sulfanone[1]
Executive Summary & Chemical Context[2][3][4][5][6][7][8][9]
Dimethyl(piperidin-4-ylimino)-
-sulfanone (CAS: 1622050-38-7) represents a high-value scaffold in modern medicinal chemistry.[1] It features a sulfoximine moiety—a stable, polar bioisostere for sulfones—linked to a piperidine ring.
In the context of Buchwald-Hartwig amination, this molecule acts as a nucleophilic secondary amine (via the piperidine NH). While secondary cyclic amines are generally good substrates, the presence of the proximal sulfoximine group introduces specific challenges:
Polarity: The sulfoximine increases water solubility and polarity, complicating extraction and purification.
Lewis Basicity: The sulfoximine nitrogen and oxygen can potentially coordinate to the Palladium center, acting as a catalyst poison or altering the geometry of the active complex.
Thermal Stability: While generally robust, the
bond must be preserved under the basic, high-temperature conditions of the coupling.
This protocol details a RuPhos-Pd-catalyzed approach, selected for its exceptional ability to couple secondary amines while resisting inhibition by polar heteroatoms.[1]
Strategic Methodology: The "Why" Behind the Protocol
Ligand Selection: The RuPhos Advantage
For secondary acyclic and cyclic amines, RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl) is the gold standard.[1]
Steric Bulk: The bulky biaryl backbone promotes reductive elimination, which is often the rate-determining step for electron-rich secondary amines.[1]
Electron Richness: The dicyclohexylphosphino group facilitates oxidative addition of the aryl halide.
Resistance to Chelation: RuPhos creates a specific binding pocket that discourages the coordination of "bystander" polar groups (like the sulfoximine oxygen) to the Pd center.
Base Selection: Balancing pKa and Stability[1]
Standard:NaOtBu (Sodium tert-butoxide).[1] Strong base (
), promotes rapid reaction rates.
Alternative (Sensitive Substrates):Cs2CO3 (Cesium Carbonate). Milder, heterogeneous base. Recommended if the electrophile (Aryl Halide) contains base-sensitive groups (e.g., esters, nitriles).
Visualization: Decision Matrix & Mechanism
Figure 1: Reaction Workflow & Decision Tree
This diagram outlines the logical flow for selecting conditions based on the electrophile's properties.
Caption: Decision tree for optimizing Buchwald-Hartwig conditions based on electrophile stability.
Detailed Experimental Protocol
A. Standard Conditions (Recommended)
Applicability: Aryl bromides, iodides, and activated chlorides without base-sensitive groups.
Solvent: Anhydrous 1,4-Dioxane or THF (0.2 M concentration)
Step-by-Step Procedure:
Preparation: Oven-dry a reaction vial equipped with a magnetic stir bar. Allow to cool under a stream of Argon or Nitrogen.
Charging Solids: Add the RuPhos Pd G4 catalyst, Aryl Halide (if solid), and NaOtBu to the vial.
Critical: Do not add the amine yet if it is an oil/liquid. If the amine is a solid hydrochloride salt, add it now along with an extra equivalent of base.
Inerting: Seal the vial with a septum cap. Evacuate and backfill with inert gas (Ar/N2) three times.
Solvent Addition: Inject anhydrous 1,4-Dioxane via syringe.
If solid (added in step 2): Proceed to heating.[2]
Reaction: Place the vial in a pre-heated block at 80°C . Stir vigorously (800+ rpm) for 2–12 hours.
Monitoring: Monitor by LCMS. The sulfoximine group is distinctively polar; expect the product to elute earlier than typical lipophilic N-aryl piperidines.[1]
Workup (Crucial for Sulfoximines):
Cool to room temperature.
Dilute with EtOAc (Ethyl Acetate).
Wash: Wash with water. Warning: Due to the polarity of the sulfoximine, the product may partition into the aqueous phase.
Optimization: If yield is low, re-extract the aqueous layer with DCM (Dichloromethane) or CHCl3/iPrOH (3:1) .
Dry organic layers over
, filter, and concentrate.
B. Troubleshooting & Optimization Table
Observation
Diagnosis
Corrective Action
Low Conversion (<20%)
Catalyst Deactivation
Switch to BrettPhos Pd G3 . Increase temp to 100°C.
Protodehalogenation (Ar-X Ar-H)
Reductive Elimination too slow
Switch solvent to Toluene (non-polar). Reduce Temp.
Product in Aqueous Layer
High Polarity of Sulfoximine
Use DCM for extraction. Salt out aqueous layer with NaCl.
Base Sensitive Groups Hydrolized
Base too strong
Switch NaOtBu to Cs2CO3 or K3PO4 . Use t-Amyl Alcohol as solvent.[1]
Analytical Quality Control
The sulfoximine moiety provides unique spectral signatures useful for validation.
LC-MS: Look for the
peak.[1] The sulfoximine typically does not fragment easily under standard ESI conditions.
1H NMR:
Piperidine Ring: Distinct shifts in the
-protons (positions 2 and 6) upon arylation (typically shifting downfield from ~2.6 ppm to ~3.5-3.8 ppm).[1]
Sulfoximine Methyls: The
methyls typically appear as a sharp singlet around 3.0 - 3.2 ppm .[1] This is a diagnostic handle to ensure the sulfoximine group remained intact.[3]
Mechanistic Pathway
Understanding the cycle helps in troubleshooting. The polar sulfoximine can interfere at the coordination step if the ligand is not bulky enough.
Caption: Catalytic cycle emphasizing the Amine Coordination step where sulfoximine polarity may interfere.
References
RuPhos/BrettPhos Discovery: Maiti, D., & Buchwald, S. L. (2009). "Ligand-Accelerated Pd-Catalyzed Amination of Aryl Chlorides with Secondary Amines." Journal of the American Chemical Society.
Sulfoximine Stability: Frings, M., et al. (2012). "Sulfoximines as Rising Stars in Medicinal Chemistry."[4] European Journal of Medicinal Chemistry. [1]
Palladium Precatalysts (G3/G4): Bruno, N. C., et al. (2013). "Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions." Chemical Science.
General Buchwald Protocol: "User's Guide to Buchwald-Hartwig Amination." Sigma-Aldrich / Merck Technical Library.[1]
SNAr reaction conditions for 4-aminopiperidine sulfoximine derivatives
Application Note: Optimizing SNAr Methodologies for 4-Aminopiperidine Sulfoximine Scaffolds Executive Summary Sulfoximines ( ) have emerged as critical bioisosteres for sulfones and sulfonamides in modern drug discovery....
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Optimizing SNAr Methodologies for 4-Aminopiperidine Sulfoximine Scaffolds
Executive Summary
Sulfoximines (
) have emerged as critical bioisosteres for sulfones and sulfonamides in modern drug discovery. Their enhanced solubility, metabolic stability, and additional vector for substitution (the nitrogen atom) make them high-value targets. This guide details the protocols for synthesizing 4-aminopiperidine sulfoximine derivatives via Nucleophilic Aromatic Substitution (SNAr).
The 4-aminopiperidine moiety is a privileged pharmacophore, often serving as a solubility-enhancing group or a hydrogen-bond donor/acceptor motif. Coupling this with a sulfoximine core requires precise control over regioselectivity and electronic activation.
Strategic Analysis: The Dual Role of Sulfoximines
In the context of SNAr chemistry, the sulfoximine group plays two distinct roles depending on the target molecule's architecture. Understanding this dichotomy is the first step in experimental design.
Scenario A: Sulfoximine as the Activating Group (The Electrophile)
Mechanism: The sulfoximine group acts as a strong Electron-Withdrawing Group (EWG), activating an aromatic ring for nucleophilic attack by 4-aminopiperidine.
Hammett Constant: The
value of the sulfoximine group is approximately +0.90, making it comparable to a sulfone () or nitro () group. This allows for efficient SNAr on aryl fluorides or chlorides.
Application: Attaching the 4-aminopiperidine "tail" to a sulfoximine-containing aromatic "core."
Scenario B: Sulfoximine as the Nucleophile (N-Arylation)
Mechanism: The free nitrogen of an
-sulfoximine attacks an electron-deficient aryl halide.
Challenge: The nucleophilicity of the sulfoximine nitrogen is moderate. While Pd/Cu-catalyzed couplings (Buchwald-Hartwig, Chan-Lam) are common, SNAr is viable only if the aryl halide is highly activated (e.g., ortho-nitro or ortho-cyano substitution).
Critical Regioselectivity Control
When using 4-aminopiperidine as a nucleophile, a competing reaction exists between the secondary amine (piperidine ring) and the primary amine (exocyclic).
Thermodynamic/Kinetic Reality: The secondary amine is generally more nucleophilic due to alkyl donation, but the primary amine is less sterically hindered. In SNAr, the secondary amine usually reacts faster.
The "Dirty" Result: Using unprotected 4-aminopiperidine often leads to a mixture of products (N-arylation at the ring vs. exocyclic chain) and polymerization.
The Solution:Always use 4-(N-Boc-amino)piperidine.
This masks the primary amine.
Forces reaction exclusively at the piperidine nitrogen.
The Boc group is easily removed (TFA/DCM or HCl/Dioxane) in the subsequent step.
Detailed Protocols
Protocol A: Sulfoximine-Activated SNAr (The "Standard" Route)
Target: Coupling 4-(Boc-amino)piperidine to an Aryl-Fluoride-Sulfoximine.
Solvent: DMSO (Dimethyl sulfoxide) or NMP (N-methyl-2-pyrrolidone). Note: DMF can decompose at high heat to produce dimethylamine, a competing nucleophile.
Step-by-Step Procedure:
Preparation: In a dry pressure vial, dissolve the aryl fluoride sulfoximine (1.0 mmol) in anhydrous DMSO (3 mL, 0.33 M).
Addition: Add finely ground
(3.0 mmol). If solubility is an issue, add DIPEA (2.5 mmol) instead.
Reaction: Seal the vial and heat to 80–100°C . Monitor via LCMS.
Checkpoint: Conversion should reach >90% within 4–12 hours. If the aryl halide is a chloride instead of a fluoride, increase temperature to 120°C and add KI (0.1 equiv) as a catalyst (Finkelstein-like activation).
Workup: Dilute with EtOAc (30 mL) and wash with water (3 x 10 mL) to remove DMSO. Wash with brine, dry over
, and concentrate.
Deprotection (Mandatory): Redissolve the crude intermediate in DCM (2 mL). Add TFA (1 mL). Stir at RT for 1 hour. Concentrate and purify via SCX cartridge or Reverse Phase HPLC.
Protocol B: N-Arylation of Sulfoximines (The "Inverse" Route)
Target: Attaching an NH-sulfoximine to a highly activated aryl ring.
Reagents:
Nucleophile: NH-Sulfoximine (1.0 equiv)
Electrophile: 4-Fluoro-nitrobenzene or 2-Chloro-3-cyanopyridine (1.1 equiv)
Base:
(2.0 equiv) or NaH (1.1 equiv, for unreactive substrates)
Solvent: MeCN (Acetonitrile) or DMF.
Step-by-Step Procedure:
Preparation: Dissolve NH-sulfoximine (1.0 mmol) in MeCN (5 mL).
Base Activation: Add
(2.0 mmol).
Reaction: Add the activated aryl halide. Heat to 60–80°C .
Note: Because the sulfoximine nitrogen is less nucleophilic than an amine, higher temperatures or stronger bases (NaH in DMF at 0°C -> RT) may be required if the electrophile is not highly activated.
Data & Optimization Guide
Table 1: Leaving Group & Solvent Effects on Conversion
The following diagram illustrates the critical transition state where the sulfoximine group stabilizes the negative charge on the ring, facilitating the displacement of the fluoride by the piperidine nitrogen.
Caption: The sulfoximine group acts as an electron sink, stabilizing the Meisenheimer intermediate similar to a nitro group.
Figure 2: Method Optimization Decision Tree
Use this logic flow to determine the correct reaction conditions based on your specific substrate.
Caption: Decision matrix for selecting solvent and temperature based on electrophile reactivity.
References
Lücking, U. (2013).[1] Sulfoximines: A Neglected Opportunity in Medicinal Chemistry. Angewandte Chemie International Edition. Link
Frings, M., Bolm, C., et al. (2006). Sulfoximines as Chiral Nucleophiles in Copper-Catalyzed N-Arylations. Organic Letters. Link
Lücking, U. (2022).[2][3] New Opportunities for Utilization of the Sulfoximine Group in Medicinal Chemistry from the Drug Designer's Perspective. Chemistry – A European Journal. Link
Goldberg, F. W., et al. (2013). Sulfoximines as Sulfone Bioisosteres: Synthesis and Evaluation. Journal of Medicinal Chemistry. Link
Synthesis of N-functionalized sulfoximines from piperidine precursors
Application Note: Synthesis of N-Functionalized Sulfoximines from Piperidine Precursors Strategic Context: Piperidines and Sulfoximines in Drug Design In modern medicinal chemistry, the optimization of pharmacokinetic (P...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Synthesis of N-Functionalized Sulfoximines from Piperidine Precursors
Strategic Context: Piperidines and Sulfoximines in Drug Design
In modern medicinal chemistry, the optimization of pharmacokinetic (PK) and physicochemical properties is a persistent challenge. Piperidine is a ubiquitous solubilizing group and basic pharmacophore; however, it can sometimes suffer from metabolic liabilities or suboptimal membrane permeability. Recently, sulfoximines and their aza-analogues (sulfonimidamides) have emerged as powerful bioisosteres for piperidines, sulfones, and sulfonamides .
For example, during the development of pan-CDK inhibitors like AT7519, switching from a 4-aminopiperidine group to a sulfoximine analogue significantly altered the molecule's spatial geometry and hydrogen-bonding profile, leading to highly potent clinical candidates . Similarly, the incorporation of sulfoximines into complex architectures, such as the ATR inhibitor ceralasertib, highlights the necessity for robust, stereospecific synthetic pathways .
This application note provides a comprehensive, self-validating guide for synthesizing N-functionalized sulfoximines from piperidine precursors. We will cover the generation of the core NH-sulfoximine via hypervalent iodine-mediated NH/O transfer , followed by state-of-the-art N-arylation using dual nickel/photocatalysis [[1]]([Link]).
Mechanistic Framework & Workflows
The synthesis of N-functionalized piperidinyl sulfoximines typically follows a three-stage workflow:
Precursor Assembly: Thiolation of a piperidine scaffold to form a piperidinyl sulfide.
NH/O Transfer: One-pot imination and oxidation to yield the free NH-sulfoximine.
N-Functionalization: C–N cross-coupling to append the desired functional group (e.g., aryl, alkyl, acyl).
Fig 1: Strategic workflow for synthesizing N-functionalized sulfoximines from piperidines.
The Iodonitrene Mechanism
The conversion of the piperidinyl sulfide to the NH-sulfoximine relies on the Bull-Luisi protocol, which utilizes (diacetoxyiodo)benzene (PhI(OAc)₂) and ammonium carbamate . The causality of this reaction hinges on the in situ generation of a highly electrophilic iodonitrene intermediate.
Fig 2: Mechanism of hypervalent iodine-mediated NH/O transfer to piperidinyl sulfides.
Quantitative Data & Strategy Comparison
Once the free NH-sulfoximine is isolated, the nitrogen atom can be functionalized. While traditional palladium-catalyzed Buchwald-Hartwig aminations are effective, they often require harsh thermal conditions that can degrade complex piperidine architectures. A dual nickel photocatalytic approach provides a superior, room-temperature alternative with high functional group tolerance , .
Alternatively, sulfonimidamides can be synthesized directly from piperidine amines using sulfinyl nitrenes in a rapid 15-minute one-pot reaction .
Table 1: Quantitative Comparison of N-Functionalization Strategies
Functionalization Strategy
Reagents / Catalytic System
Temp (°C)
Typical Yield
Key Mechanistic Advantage
Photocatalytic N-Arylation
NiCl₂·glyme, Ir(ppy)₃, Blue LED, DABCO
25
75–90%
Mild conditions; prevents thermal degradation of sensitive piperidine cores .
Operationally simple S_N2 pathway; robust and highly reproducible.
N-Acylation
Acyl chloride, Et₃N, DMAP (cat.), DCM
0 to 25
85–98%
Rapid, near-quantitative conversion; self-validating via TLC within minutes.
Direct Sulfonimidamide Synthesis
Sulfinyl nitrene (BiPhONSO), Grignard
-78 to 25
70–85%
Direct one-pot synthesis from piperidine without sulfide intermediates [[2]]([Link]).
Experimental Protocols (Self-Validating Systems)
As an application scientist, I emphasize that every protocol must contain inherent quality control checkpoints. The following procedures are designed to be self-validating.
Protocol A: One-Pot Synthesis of Piperidinyl NH-Sulfoximine
Objective: Convert a piperidinyl sulfide to the corresponding free NH-sulfoximine [[3]]([Link]).
Reagents:
Piperidinyl sulfide (1.0 equiv)
(Diacetoxyiodo)benzene (PhI(OAc)₂) (2.5 equiv)
Ammonium carbamate (NH₂COONH₄) (4.0 equiv)
Methanol (0.2 M)
Step-by-Step Methodology & Causality:
Solvation : Dissolve the piperidinyl sulfide in methanol at 25 °C.
Causality: Methanol is critical as a protic solvent; it stabilizes the transient iodonitrene intermediate and facilitates the sequential NH and O transfer .
Oxidant Addition : Add PhI(OAc)₂ in a single portion.
Controlled Amination : Add ammonium carbamate in 4–5 equal portions over 15 minutes.
Causality: Ammonium carbamate decomposes into NH₃ and CO₂. Portion-wise addition prevents violent effervescence and controls the steady-state concentration of ammonia, preventing the over-oxidation of the sulfide to a sulfone.
Reaction Monitoring (Self-Validation) : Stir for 1–2 hours.
Validation: The reaction is self-validating through visual cues—the initial suspension turns into a clear, deep yellow solution as the active species forms. TLC (EtOAc/Hexane) should show complete consumption of the sulfide (higher R_f) to the highly polar NH-sulfoximine (lower R_f).
Quench and Workup : Concentrate the mixture under reduced pressure to remove methanol. Partition the residue between EtOAc and saturated aqueous NaHCO₃.
Causality: The bicarbonate wash neutralizes the acetic acid byproduct generated from the reduction of PhI(OAc)₂, preventing the protonation of the basic piperidine and sulfoximine nitrogens, which would otherwise cause product loss in the aqueous layer.
Protocol B: Photocatalytic N-Arylation of Piperidinyl NH-Sulfoximine
Objective: Achieve C–N cross-coupling between the NH-sulfoximine and an aryl bromide using a dual nickel/photocatalytic system .
Reagents:
Piperidinyl NH-sulfoximine (1.0 equiv)
Aryl bromide (1.2 equiv)
NiCl₂·glyme (10 mol%)
dtbbpy ligand (10 mol%)
Ir(ppy)₃ photocatalyst (2 mol%)
DABCO (2.0 equiv)
Degassed DMA (0.1 M)
Step-by-Step Methodology & Causality:
Catalyst Assembly : In a photoreactor vial, combine the NH-sulfoximine, aryl bromide, NiCl₂·glyme, dtbbpy, Ir(ppy)₃, and DABCO.
Degassing (Critical Step) : Suspend the mixture in DMA and sparge with Argon for 15 minutes.
Causality: Molecular oxygen is a potent triplet quencher. Failing to degas will quench the excited state of Ir(ppy)₃ and irreversibly oxidize the active Ni(0) catalytic species back to inactive Ni(II), halting the catalytic cycle .
Irradiation : Seal the vial and irradiate with 440 nm blue LEDs at 25 °C for 16 hours.
Causality: Visible light drives the single-electron transfer (SET) events, allowing the cross-coupling to occur at room temperature. This preserves the integrity of heat-sensitive piperidine derivatives that might degrade under standard thermal Buchwald-Hartwig conditions (80–110 °C) .
Workup & Purification : Dilute with EtOAc and wash with water and brine. Purify via silica gel chromatography.
Validation: Successful N-arylation is confirmed by the disappearance of the broad N-H stretch (~3200 cm⁻¹) in FTIR and the appearance of new aromatic signals in the ¹H NMR spectrum.
References
1.[4] Novel Pieces for the Emerging Picture of Sulfoximines in Drug Discovery: Synthesis and Evaluation of Sulfoximine Analogues of Marketed Drugs and Advanced Clinical Candidates. PMC / NIH.[Link]
2.[1] Preparation of Sulfoximines, Sulfoximidoyl Derivatives and Sulfones via Visible-Light Photocatalysis. Universität Regensburg.[Link]
3.[5] Sulfoximine synthesis by C-N coupling. Organic Chemistry Portal.[Link]
4.[3] Synthesis of Sulfoximines and Sulfonimidamides Using Hypervalent Iodine Mediated NH Transfer. MDPI. [Link]
5.[2] Harnessing Sulfinyl Nitrenes: A Unified One-Pot Synthesis of Sulfoximines and Sulfonimidamides. Journal of the American Chemical Society.[Link]
6.[6] Stereospecific α-(hetero)arylation of sulfoximines and sulfonimidamides. ResearchGate.[Link]
Application Note: Strategic Nitrogen Functionalization of Sulfoximines
Executive Summary Sulfoximines ( ) have transcended their role as mere chiral auxiliaries to become high-value bioisosteres for sulfones and sulfonamides in medicinal chemistry (e.g., Bayer’s PTEFb inhibitor, AstraZeneca...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Sulfoximines (
) have transcended their role as mere chiral auxiliaries to become high-value bioisosteres for sulfones and sulfonamides in medicinal chemistry (e.g., Bayer’s PTEFb inhibitor, AstraZeneca’s AZD6738). Their unique tetrahedral geometry and hydrogen-bond donor/acceptor capability allow for precise tuning of physicochemical properties.
However, the sulfoximine nitrogen is a nucleophilic "hotspot" that often requires strategic protection during synthesis—particularly during oxidation steps or late-stage functionalization (LSF). This guide details the Trifluoroacetyl (TFA) and Carbamate (Boc) protecting group strategies, while also presenting the modern Direct NH-Transfer protocol that bypasses protection entirely.
Strategic Decision Matrix: Selecting the Right Route
Before initiating synthesis, evaluate your substrate against the following stability criteria to select the optimal nitrogen management strategy.
Strategy
Protecting Group
Installation Method
Removal Condition
Stability Profile
Recommended For
A. The "Classic"
Trifluoroacetyl (TFA)
Rh-catalyzed transfer or oxidative imination
Basic hydrolysis (K₂CO₃/MeOH)
Stable to acid; Labile to base
Robust substrates; Large-scale synthesis
B. The "Sensitive"
Boc / Cbz
Direct imination or N-protection of free NH
Acid (TFA/DCM) or Hydrogenolysis
Stable to base; Labile to acid
Acid-stable, base-sensitive scaffolds
C. The "Direct"
None (Free NH)
Hypervalent Iodine (PhI(OAc)₂) + NH₂CO₂NH₄
N/A
N/A
Late-Stage Functionalization; Quick analog generation
D. The "Precursor"
Cyano (-CN)
Oxidative imination with Cyanamide
Acid hydrolysis (difficult)
Very Stable
Precursor to heterocycles (e.g., thiadiazines); Not recommended as transient PG
Visualization: Synthesis Workflow Selection
The following decision tree guides the chemist through the selection process based on starting material and substrate sensitivity.
Figure 1: Decision tree for selecting sulfoximine nitrogen functionalization strategies based on substrate constraints.
Protocol A: The "Classic" TFA Strategy (Bolm Protocol)
Best for: Robust substrates requiring purification at the protected stage. The
-trifluoroacetyl group is easily monitored by ¹⁹F NMR and removed under mild basic conditions.
Step 1: Rhodium-Catalyzed Imination
Mechanism: The reaction proceeds via a Rh-nitrene species generated from the iodinane intermediate. Retention of configuration is observed if starting from chiral sulfoxides.[1]
Workup: Concentrate to remove MeOH. Redissolve in DCM, wash with water, dry over Na₂SO₄, and concentrate.
Result: Free NH-sulfoximine.
Protocol B: The Direct NH-Transfer (Bull-Luisi Protocol)
Best for: Rapid analog generation, avoiding metal catalysts, and "one-pot" sulfide-to-sulfoximine conversion. This method utilizes an in situ generated iodonitrene species.[2]
Mechanism & Workflow
This protocol bypasses the need for protection by using ammonium carbamate as a solid ammonia source.
Figure 2: One-pot direct synthesis of NH-sulfoximines from sulfides using hypervalent iodine.
Experimental Procedure
Setup: To a solution of sulfide (1.0 mmol) in MeOH (3 mL).
Addition: Add Ammonium Carbamate (NH₂CO₂NH₄) (156 mg, 2.0 mmol) followed by PhI(OAc)₂ (805 mg, 2.5 mmol) in one portion.
Reaction: Stir open to air (or under N₂ if substrate is oxidation-prone) at room temperature for 2–4 hours.
Observation: The reaction mixture typically turns yellow/orange and then fades.
Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM (3x).
Purification: The byproduct is Iodobenzene (PhI). Remove via vacuum or column chromatography.
Expert Insight: For sulfoxide substrates, reduce PhI(OAc)₂ to 1.5 equiv and Ammonium Carbamate to 1.5 equiv.
Protocol C: N-Cyano Deprotection (The "Rescue" Strategy)
While
-cyano groups are often used to synthesize heterocycles (e.g., thiadiazines), they are sometimes formed inadvertently or used as robust protecting groups. Converting -CN to -H is difficult but achievable via acid hydrolysis.
Warning: This route often yields the
-urea intermediate () if hydrolysis is incomplete.
Procedure (TFAA Method):
Dissolve
-cyano sulfoximine in DCM.
Add Trifluoroacetic Anhydride (TFAA) (1.5 equiv) to activate the nitrile.
Stir for 1 hour, then quench with water/acidic solution.
Heat the resulting intermediate in aqueous H₂SO₄ (10%) at 80 °C for 2 hours to decarboxylate the urea to the free amine.
Troubleshooting & Optimization ("The Scientist's Notebook")
Issue
Probable Cause
Corrective Action
Low Conversion (Rh-Method)
Catalyst poisoning by sulfur lone pair
Add MgO (acid scavenger) or switch to Rh₂(esp)₂ catalyst (Du Bois catalyst) for higher turnover.
Over-oxidation to Sulfone
Excess oxidant or high temp
Strictly control temperature (0 °C -> RT). Use exact stoichiometry of PhI(OAc)₂.
Difficult N-TFA Removal
Steric hindrance
Switch from K₂CO₃/MeOH to stronger nucleophile: NH₃ in MeOH or NaOMe.
N-Tosyl Removal Fails
N-Ts is too stable
Stop. N-Ts is generally not a removable PG for sulfoximines. Use SmI₂ (reductive) only if the sulfoximine core can survive it. Otherwise, redesign synthesis to use N-TFA.
References
Bull, J. A., & Luisi, R. (2016).[2][3] Transfer of Electrophilic NH Using Convenient Sources of Ammonia: Direct Synthesis of NH Sulfoximines from Sulfoxides.[2][4][5] Angewandte Chemie International Edition, 55(25), 7203–7207. Link
Tota, A., Zenzola, M., Chiarotto, S. J., ... & Bull, J. A. (2017).[3][6] Synthesis of NH-sulfoximines from sulfides by chemoselective one-pot N- and O-transfers.[4][6] Chemical Communications, 53(2), 348-351. Link
Okamura, H., & Bolm, C. (2004). Rhodium-catalyzed imination of sulfoxides and sulfides: Efficient preparation of N-trifluoroacetyl-sulfoximines and -sulfilimines. Organic Letters, 6(8), 1305–1307. Link
Dannenberg, C. A., Bizet, V., & Bolm, C. (2015).[7] Direct Access to N-Alkylsulfoximines from Sulfides by a Sequential Imidation/Oxidation Procedure.[7] Synthesis, 47(13), 1951-1959. Link
Moussa, Z., & Romo, D. (2006).[8] Mild Deprotection of Primary N-(p-Toluenesulfonyl) Amides with SmI2 Following Trifluoroacetylation.[8] Synlett, 2006(19), 3294-3298. Link
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This application note details the synthetic methodology for generating Cyclin-Dependent Kinase 9 (CDK9) inhibitors utilizing sulfoximine-substituted piperidine scaffolds. While CDK9 inhibition offers a potent therapeutic avenue for transcriptional addiction in cancers (e.g., AML, MYC-driven solid tumors), traditional sulfonamide-based inhibitors often suffer from poor aqueous solubility and metabolic liability.
The sulfoximine moiety (
) serves as a superior bioisostere to the sulfone/sulfonamide, offering:
Intrinsic Chirality: Providing a vector to fine-tune binding affinity within the ATP pocket exit channel.
Enhanced Polarity: Significantly improving solubility without compromising lipophilicity-driven permeability.
Metabolic Stability: Reducing susceptibility to reductive metabolism common in sulfonamides.
This guide provides a validated, metal-free oxidative imination protocol using (Diacetoxyiodo)benzene (PIDA) and ammonium carbamate, followed by a standard ADP-Glo™ kinase assay for biological validation.
Scientific Background & Rationale
The CDK9 Target and Solubility Challenge
CDK9, the catalytic subunit of the Positive Transcription Elongation Factor b (P-TEFb), regulates the release of RNA Polymerase II from promoter-proximal pause sites. Inhibition of CDK9 leads to the rapid depletion of short-lived anti-apoptotic proteins like MCL-1 and MYC .
However, the ATP-binding pocket of CDK9 is hydrophobic, often requiring inhibitors to possess high lipophilicity, which inversely correlates with oral bioavailability. The introduction of a piperidine ring functionalized with a sulfoximine group creates a "solubility handle" that projects into the solvent-exposed region (hinge binder exit), maintaining potency while solving formulation challenges.
Mechanism of Action Diagram
The following diagram illustrates the P-TEFb signaling cascade and the specific intervention point of the sulfoximine inhibitor.
Caption: CDK9 signaling pathway highlighting the competitive inhibition of the P-TEFb complex by the sulfoximine inhibitor, preventing RNA Pol II phosphorylation and inducing apoptosis.
Chemical Synthesis Protocol
Retrosynthetic Strategy
The synthesis relies on a "Late-Stage Sulfoximination" approach. The piperidine sulfide precursor is assembled first, followed by a one-pot oxidative imination. This avoids the handling of unstable sulfoximine building blocks in early steps.
Caption: Synthetic workflow for converting mercaptopiperidine precursors into active sulfoximine CDK9 inhibitors via a sulfide intermediate.
Detailed Protocol: One-Pot Synthesis of NH-Sulfoximines
This protocol utilizes the metal-free method developed by Bull and Luisi, which is safer and more scalable than Rhodium-catalyzed routes.
Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the Sulfide Substrate (1.0 mmol) in MeOH (0.1 M concentration, 10 mL).
Addition: Add Ammonium Carbamate (156 mg, 2.0 mmol) in one portion.
Oxidation: Add PIDA (805 mg, 2.5 mmol) slowly over 5 minutes. The reaction is slightly exothermic; ensure the temperature remains at 25°C (use a water bath if scaling up >5g).
Reaction: Stir the open vessel (or loosely capped) at room temperature for 2–4 hours.
Checkpoint: Monitor by TLC or LC-MS. The sulfide (
) will disappear, and the sulfoximine ( or depending on protonation) will appear. Note that the intermediate sulfilimine may be observed transiently.
Quench: Once conversion is complete, remove the solvent under reduced pressure.
Workup: Redissolve the residue in Dichloromethane (DCM) and wash with saturated aqueous
. Extract the aqueous layer with DCM (2x). Dry combined organics over .[1]
Purification: Purify via flash column chromatography (Gradient: 0% to 10% MeOH in DCM). Sulfoximines are polar; ensure the column is flushed well.
Yield Expectation: 75–90% isolated yield.
Stereochemical Considerations
The resulting sulfoximine is a racemate (
). For CDK9 inhibitors, one enantiomer often exhibits >100-fold higher potency.
Resolution: Separate enantiomers using Chiral SFC (Supercritical Fluid Chromatography).
Column: Chiralpak AD-H or IG.
Mobile Phase:
/ MeOH (with 0.1% Diethylamine).
Biological Validation (ADP-Glo™ Kinase Assay)
To validate the synthesized inhibitor, use the ADP-Glo™ assay (Promega), which quantifies kinase activity by converting the ADP produced during phosphorylation back into ATP, which is then detected via a luciferase reaction.
Assay Conditions Table
Component
Concentration / Condition
Notes
Enzyme
CDK9/Cyclin T1 complex
1–5 ng/well (Titrate batch)
Substrate
RNA Pol II CTD peptide
YSPTSPS repeat sequence
ATP
10 M
Near to detect competitive inhibitors
Inhibitor
10-point dose response
Start at 10 M, 1:3 serial dilution
Buffer
Tris-HCl pH 7.5,
Include 0.01% Brij-35 to prevent aggregation
Incubation
60 minutes @ RT
Kinase reaction time
Protocol Steps
Kinase Reaction: In a 384-well white plate, add 2
L of inhibitor (diluted in 4% DMSO), 2 L of CDK9/Cyclin T1 enzyme, and 2 L of ATP/Substrate mix.
Incubation: Incubate at Room Temperature (20–25°C) for 60 minutes.
Depletion: Add 6
L of ADP-Glo™ Reagent . Incubate for 40 minutes. This stops the kinase reaction and depletes unconsumed ATP.[2]
Detection: Add 12
L of Kinase Detection Reagent . Incubate for 30 minutes. This converts the generated ADP back to ATP and runs the luciferase reaction.[3][4]
Read: Measure Luminescence (RLU) on a plate reader (e.g., EnVision or GloMax).
Analysis: Plot RLU vs. log[Inhibitor] to determine
.
Troubleshooting & Optimization
Issue: Incomplete Oxidation (Stuck at Sulfilimine).
Cause: Old PIDA reagent or insufficient equivalents.
Fix: Add an additional 0.5 equiv of PIDA and verify PIDA quality (should be white crystals, not yellow).
Issue: Low Solubility of Intermediate.
Fix: Use a solvent mixture of MeOH:DCM (1:1) instead of pure MeOH. The reaction tolerates DCM well.
Issue: N-Acylation Side Products.
Cause: If using Rhodium catalysis with acetates, N-acylation can occur.
Fix: The PIDA/Carbamate method described above avoids this. Ensure the starting piperidine amine is Boc-protected to prevent competitive oxidation/amination at the piperidine nitrogen.
References
Lücking, U. et al. (2017).[5] Identification of Atuveciclib (BAY 1143572), the First Highly Selective, Clinical PTEFb/CDK9 Inhibitor for the Treatment of Cancer.[6] ChemMedChem.
[Link]
Wang, S. et al. (2015). Targeting CDK9 for Cancer Therapy: Progress and Challenges. Bioorganic & Medicinal Chemistry Letters.
[Link]
Frings, M. et al. (2015). Sulfoximines from Sulfides: A Metal-Free Approach.[7][8] Chemistry – A European Journal.
[Link]
Application Note: Protocols for the Handling and Storage of Hygroscopic Sulfoximine Hydrochloride Salts
Introduction: The Challenge of Hygroscopic Sulfoximine Salts Sulfoximines are an important class of sulfur-containing compounds that have gained significant attention in medicinal chemistry and agrochemistry due to their...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Challenge of Hygroscopic Sulfoximine Salts
Sulfoximines are an important class of sulfur-containing compounds that have gained significant attention in medicinal chemistry and agrochemistry due to their unique structural and electronic properties.[1][2] The synthesis of these molecules often results in their isolation as hydrochloride salts to improve crystallinity, purity, and handling characteristics.[3] A notable example includes the large-scale preparation of a sulfoximine intermediate for AZD6738, which was isolated as an HCl salt on a 30 kg scale.[3]
However, the introduction of the hydrochloride salt moiety frequently imparts a significant challenge: hygroscopicity. Hygroscopic salts readily absorb moisture from the atmosphere, a phenomenon that can lead to a cascade of undesirable physical and chemical changes.[4] These include:
Inaccurate Weighing: Absorption of atmospheric water leads to errors in mass determination, compromising the stoichiometry of reactions and the accuracy of analytical standards.[5]
Physical State Alterations: Moisture can induce caking, clumping, and impede powder flow, complicating handling and formulation processes.[6] In severe cases, it can lead to deliquescence, where the solid dissolves in the absorbed water.
Chemical Degradation: The presence of water can initiate or accelerate degradation pathways, most notably hydrolysis, which can cleave labile functional groups or alter the core sulfoximine structure.[4][7]
Solid-State Instability: Moisture can trigger transitions between polymorphic forms, potentially altering critical properties like solubility and bioavailability.[8]
This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the robust characterization, handling, and storage of hygroscopic sulfoximine hydrochloride salts to ensure their integrity, stability, and reliable use in research and development.
Essential First Step: Hygroscopicity Characterization
Before any meaningful handling or stability protocol can be established, the material's affinity for water must be quantitatively understood. Simply labeling a compound as "hygroscopic" is insufficient; a precise classification is required.
Protocol 2.1: Hygroscopicity Assessment by Dynamic Vapor Sorption (DVS)
Dynamic Vapor Sorption (DVS) is the gold-standard gravimetric technique for characterizing moisture sorption behavior.[9] It measures the mass change of a sample as it is exposed to a precisely controlled stream of gas at a specific temperature and relative humidity (RH). The resulting sorption-desorption isotherm provides critical insights into the material's hygroscopicity, the nature of water-solid interactions, and the potential for phase transitions.[10][11]
Caption: DVS experimental workflow for hygroscopicity assessment.
Instrument Setup: Calibrate the DVS instrument's microbalance and humidity sensor according to the manufacturer's specifications. Set the analysis temperature, typically to 25 °C.
Sample Preparation: Accurately weigh 5-10 mg of the sulfoximine hydrochloride salt directly into the DVS sample pan.
Drying Stage: Start the experiment by exposing the sample to a 0% RH gas stream (typically dry nitrogen) until mass equilibrium is achieved ( dm/dt ≤ 0.002% min⁻¹). This establishes the initial dry mass.
Sorption Phase: Program the instrument to increase the RH in a stepwise fashion (e.g., in 10% increments from 0% to 90% RH). At each step, the system holds the RH constant until mass equilibrium is reached before proceeding to the next level.
Desorption Phase: After reaching the maximum RH, program the instrument to decrease the RH in the same stepwise fashion back to 0% RH, again waiting for equilibrium at each step.
Data Analysis: Plot the percentage mass change against the target RH for both the sorption and desorption phases. Use the mass gain at a defined endpoint (e.g., 25 °C / 80% RH) to classify the material according to an established scale, such as that from the European Pharmacopoeia.
Table 1: Classification of Hygroscopicity based on moisture uptake after 24 hours at 25 °C and 80% RH.
Classification
% Mass Increase (w/w)
Description
Non-hygroscopic
< 0.2%
Essentially no moisture uptake.
Slightly hygroscopic
≥ 0.2% and < 2.0%
Small amount of moisture uptake.
Moderately hygroscopic
≥ 2.0% and < 15.0%
Appreciable moisture uptake.
Very hygroscopic
≥ 15.0%
Significant moisture uptake.
(Adapted from European Pharmacopoeia standards and common industry practice[4])
Protocol 2.2: Baseline Water Content by Karl Fischer Titration
While DVS characterizes the potential for water uptake, Karl Fischer (KF) titration quantifies the actual amount of water present in a sample at a given time.[12] It is a highly specific and accurate method for water determination.[13] For potent, high-value compounds like many sulfoximine derivatives, coulometric KF is preferred as it is ideal for detecting trace amounts of water (ppm to ~1%) and requires very small sample sizes.[14]
System Preparation: Ensure the KF titrator's cell is clean, dry, and filled with fresh, appropriate KF reagents (anolyte and catholyte). The system must be sealed to prevent ingress of atmospheric moisture.[14]
Titrator Conditioning: Run a pre-titration sequence to neutralize any residual water within the titration cell, achieving a stable, "dry" baseline (low drift).
Sample Introduction: In a low-humidity environment (e.g., a glove box or under a nitrogen blanket), accurately weigh a small amount of the sulfoximine hydrochloride salt (typically 10-50 mg) into a gas-tight syringe or directly into the titration cell.
Titration: Initiate the titration. The instrument generates iodine electrochemically, which reacts stoichiometrically with the water from the sample. The endpoint is detected potentiometrically.
Calculation: The instrument calculates the total water content based on the total charge passed (coulombs) required to reach the endpoint, automatically reporting the result as a percentage or ppm.
System Suitability: Run a certified water standard (e.g., Hydranal™-Water Standard) to verify the accuracy and performance of the titrator.
Protocols for Safe Handling and Storage
Based on the characterization data, a handling and storage strategy can be implemented. The following protocols assume a compound has been classified as at least "slightly hygroscopic."
Protocol 3.1: General Laboratory Handling
Minimizing exposure to atmospheric moisture is the primary goal.[15] The choice of environment depends on the material's degree of hygroscopicity and the sensitivity of the planned experiment.
Caption: Decision workflow for selecting the appropriate handling environment.
Pre-Equilibration: Before opening the primary container, allow it to equilibrate to the ambient temperature of the handling environment for at least 30 minutes to prevent condensation on the cold solid.
Minimize Exposure Time: Open containers for the shortest possible time. Aliquot the required amount of material and promptly and securely reseal the primary container.[15]
Use Appropriate Tools: Use clean, dry spatulas and weighing boats. Anti-static equipment is recommended to prevent scattering of fine powders.
Inert Atmosphere: For highly sensitive materials, work under a gentle positive pressure of an inert gas like nitrogen or argon. Pre-filled reaction vials packaged under an inert atmosphere can also be used to avoid handling the bulk solid in air.[16]
Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, safety glasses, and a lab coat, as determined by the compound's Safety Data Sheet (SDS).[17]
Protocol 3.2: Long-Term Storage
Proper long-term storage is critical for maintaining the shelf-life and quality of the material.[18] The conditions should be chosen based on the hygroscopicity classification from Table 1.
Table 2: Recommended Storage Conditions Based on Hygroscopicity Class.
Classification
Primary Container
Secondary Containment
Atmosphere
Temperature
Slightly hygroscopic
Tightly sealed, amber glass vial with a PTFE-lined cap.
N/A
Air (headspace minimized)
Controlled Room Temp (20-25 °C)
Moderately hygroscopic
Tightly sealed, amber glass vial with a PTFE-lined cap. Parafilm® seal.
Heat-sealed foil pouch or desiccator with desiccant (e.g., silica gel).[19]
Air or Nitrogen backfill
Controlled Room Temp (20-25 °C)
| Very hygroscopic | Fused-ampule or vial with a robust septum cap. Parafilm® seal. | Desiccator cabinet with active humidity control or a glovebox antechamber. | Inert gas (Argon/Nitrogen) | Controlled Room Temp or as specified by stability data. |
Stability and Potential Degradation
Failure to adhere to these protocols can result in significant degradation. Understanding the potential consequences reinforces the importance of careful handling.
Degradation Pathways
Moisture can act as a reactant or a plasticizer, facilitating deleterious changes. For sulfoximine hydrochloride salts, the primary concerns are hydrolysis and physical instability.[20]
Caption: Potential degradation pathways for hygroscopic sulfoximine HCl salts upon exposure to moisture.
Protocol 4.1: Basic Forced Degradation Study (Humidity Stress)
This protocol serves as a self-validating system to confirm the hygroscopic classification and assess the compound's stability under adverse conditions.
Sample Preparation: Accurately weigh ~5 mg of the sulfoximine salt into three separate, open glass vials (T₀ samples).
Initial Analysis (T₀): Analyze one sample immediately for initial water content (by KF) and purity (by HPLC or UPLC).
Stress Condition: Place the remaining two vials in a humidity chamber set to 75% RH and 40 °C.
Time Point Analysis (T₁): After a set period (e.g., 7 days), remove one vial. Visually inspect for physical changes (caking, melting). Analyze for water content and purity.
Comparison: Compare the T₁ results to the T₀ baseline. A significant increase in water content and/or a decrease in purity confirms the material's sensitivity to humidity and validates the need for the stringent handling protocols outlined above.
Conclusion
Hygroscopic sulfoximine hydrochloride salts are valuable but sensitive materials. Their successful use in research and development hinges on a proactive and informed approach to their handling and storage. By first quantitatively characterizing the material's hygroscopicity using techniques like DVS and Karl Fischer titration, researchers can implement tailored, risk-based protocols. Adherence to controlled environments, minimization of atmospheric exposure, and appropriate long-term storage are not mere suggestions but essential practices to safeguard material integrity, ensure experimental reproducibility, and maintain the stability of these important chemical entities.
References
Surface Measurement Systems. (2024, October 28). Enhancing pharmaceutical development with dynamic vapor sorption (DVS) technology. AZoM. [Link]
ResearchGate. Proposed degradation pathways of the drug under different hydrolytic conditions. [Link]
Particle Characterisation Laboratories. (2024, December 3). The Benefits of Using Dynamic Vapor Sorption (DVS) in Pharmaceutical Production Development. [Link]
Ghavami, M., et al. (2015). Determination of Water Content of Crystalline Pharmaceutical Solids under Different Percentages of Relative Humidity. Pharmaceutical Sciences, 21(Suppl 1), 127-135. [Link]
BioProcess International. (2014, April 29). Rapid Method for Moisture Content in Sodium Chloride Salt Using a Portable Spectrometer. [Link]
proUmid. DVS Systems | Dynamic Vapor Sorption. [Link]
Matsuo, K., et al. (2025, February 18). Stability assessment of hygroscopic medications in one dose packaging using community pharmacist surveys and experimental storage methods. Scientific Reports. [Link]
TutorChase. How do you handle hygroscopic solutes in the lab?. [Link]
Pharmaceutical Technology. (2021, May 21). Salt Selection in Drug Development. [Link]
Luisi, R., & Bull, J. A. (2020). Synthesis and Transformations of NH-Sulfoximines. Chemistry – A European Journal. [Link]
Qualicaps. (2019, January 22). An innovative drug delivery form for hygroscopic pharmaceutical drugs. Pharmaceutical Technology. [Link]
Chew, J. W., & Chan, S. Y. (2021). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics. [Link]
Wang, S., et al. (2025, January 27). Particle-based investigation of excipients stability: the effect of storage conditions on moisture content and swelling. RSC Pharmaceutics. [Link]
Wiezorek, S., Lamers, P., & Bolm, C. (2019). Conversion and degradation pathways of sulfoximines. Chemical Society Reviews. [Link]
ResearchGate. (2019). Conversion and degradation pathways of sulfoximines. [Link]
Academia.edu. Stability of pharmaceutical salts in solid oral dosage forms. [Link]
Fantin, M., et al. (2023). Synthesis of Sulfoximines and Sulfonimidamides Using Hypervalent Iodine Mediated NH Transfer. Molecules. [Link]
Ismalaj, E., et al. (2021). One-Pot Synthesis of N-Iodo Sulfoximines from Sulfides. The Journal of Organic Chemistry. [Link]
Journal of Hygienic Engineering and Design. DETERMINATION OF WATER CONTENT IN PHARMACEUTICAL SUBSTANCES. [Link]
Mettler Toledo. What Is Karl Fischer Titration?. [Link]
TA Instruments. Moisture Sorption Analysis of Pharmaceuticals. [Link]
TCA Lab / Alfa Chemistry. Mastering Karl Fischer Moisture Analysis: A Complete Guide. [Link]
Powder Systems. (2024, October 17). A Guide to Processing and Holding Active Pharmaceutical Ingredients. [Link]
Chimia. (2010). Pharmaceutical Salts Optimization of Solubility or Even More?. [Link]
ResearchGate. (2019, November 19). Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. [Link]
Quimivita. (2025, March 25). Best practices for handling chemical reagents to prevent cross-contamination. [Link]
Japanese Pharmacopoeia. Water Determination (Karl Fischer Method). [Link]
HepatoChem. (2016, September 14). How do you handle hygroscopic salts?. [Link]
Lab Manager. (2022, November 23). Ten Tips for Handling Hazardous Chemicals in a Lab. [Link]
PharmaInfo. (2013, June 15). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. [Link]
Technical Support Center: Optimizing Sulfoximine-Piperidine Coupling Reactions
Welcome to the Technical Support Center. Coupling sulfoximines with piperidine derivatives—whether through Buchwald-Hartwig amination of sulfoximine-bearing aryl halides or direct N-arylation of free NH-sulfoximines—pres...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. Coupling sulfoximines with piperidine derivatives—whether through Buchwald-Hartwig amination of sulfoximine-bearing aryl halides or direct N-arylation of free NH-sulfoximines—presents unique mechanistic challenges. This guide is engineered for drug development professionals and synthesizes field-proven troubleshooting logic, quantitative parameter selection, and self-validating protocols to maximize your reaction yields.
Diagnostic Workflow
Before altering your reaction parameters, use the following diagnostic logic to identify the mechanistic failure point in your coupling reaction.
Diagnostic workflow for troubleshooting low yields in sulfoximine-piperidine couplings.
Troubleshooting Guides & FAQs
Q1: My Pd-catalyzed coupling of a sulfoximine-bearing aryl halide with piperidine yields mostly dehalogenated starting material. Why does this happen and how do I fix it?Causality: Piperidine is a secondary aliphatic cyclic amine with readily accessible β-hydrogens. During the catalytic cycle, after oxidative addition and amine coordination, the palladium intermediate can undergo β-hydride elimination. If this elimination pathway is faster than reductive elimination, it results in the reduction of the aryl halide (dehalogenation) and the formation of an unwanted imine byproduct[1].
Solution: You must accelerate the reductive elimination step. Switch your ligand to a sterically demanding, electron-rich dialkylbiaryl phosphine such as t-BuXPhos or BrettPhos [2][3]. The extreme steric bulk of these ligands forces the Pd center into a geometry that highly favors rapid C-N bond formation, effectively outcompeting the β-hydride elimination pathway.
Q2: The reaction stalls with unreacted starting materials. Is the sulfoximine poisoning the palladium catalyst?Causality: Yes. The sulfoximine moiety features strongly coordinating nitrogen and oxygen atoms. These heteroatoms can chelate the transition metal center, trapping the palladium in an off-cycle, inactive state before the catalytic cycle can even begin[3].
Solution: Avoid using Pd(II) sources (like Pd(OAc)₂) that require in situ reduction to the active Pd(0) state. Instead, use palladacycle pre-catalysts (e.g., Buchwald pre-catalysts) which rapidly and quantitatively generate the active LPd(0) species upon exposure to a base[3]. Alternatively, if you are coupling a free NH-sulfoximine, consider switching entirely to a Copper-catalyzed Chan-Lam coupling using arylboronic acids, which offers excellent chemoselectivity and tolerates the coordinating nature of sulfoximines without requiring sacrificial oxidants[4].
Q3: My sulfoximine substrate degrades when using standard Buchwald-Hartwig conditions (NaOtBu, 100 °C). How can I improve stability?Causality: Strong alkoxide bases like NaOtBu (pKaH ≈ 19) are highly nucleophilic and basic, leading to the decomposition of base-sensitive functional groups on the sulfoximine intermediate[3].
Solution: Substitute NaOtBu with a milder, inorganic base such as Cs₂CO₃ or K₃PO₄ [5]. Because these bases are heterogeneous in organic solvents, you must ensure vigorous stirring and consider using polar aprotic solvents like 1,4-dioxane to facilitate mass transfer[1].
Quantitative Parameter Optimization
The following table summarizes the causal impact of different reaction parameters on the yield of piperidine couplings, allowing you to benchmark your experimental design against optimized standards.
Reaction Parameter
Traditional Condition
Optimized Condition
Causality / Rationale
Ligand Choice
PPh₃ or BINAP
t-BuXPhos / BrettPhos
Bulky biaryl ligands accelerate reductive elimination, suppressing β-hydride elimination from the piperidine ring[3].
Base Selection
NaOtBu (pKaH ~19)
Cs₂CO₃ or K₃PO₄
Milder inorganic bases prevent the degradation of base-sensitive sulfoximine moieties[3][5].
Catalyst Source
Pd(OAc)₂
Palladacycle Pre-catalysts
Rapidly generates active LPd(0) upon base exposure, avoiding catalyst trapping by sulfoximine coordination[3].
Solvent System
Toluene
1,4-Dioxane
Enhances the solubility of polar sulfoximine intermediates and heterogeneous bases, improving mass transfer[1].
This protocol is designed as a self-validating system . It includes built-in In-Process Controls (IPCs) to ensure that catalyst activation and substrate conversion are proceeding correctly, eliminating the guesswork from your optimization.
Step 1: Inert Atmosphere Preparation
In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with the sulfoximine-aryl halide, Cs₂CO₃, and the t-BuXPhos Pd G3 pre-catalyst.
Causality: Oxygen and moisture will rapidly oxidize the electron-rich phosphine ligand, killing the catalytic cycle.
Step 2: Reagent Addition & Colorimetric Validation
Add anhydrous, degassed 1,4-dioxane, followed by the piperidine. Seal the flask and remove it from the glovebox. Begin vigorous stirring (≥800 rpm).
Validation Check: Upon heating and base interaction, observe the solution. A rapid color shift (often to deep red or orange) visually confirms the successful in situ generation of the active LPd(0) catalytic species[3].
Step 3: Thermal Activation
Heat the reaction mixture to 80 °C.
Causality: Vigorous stirring is critical here. Because Cs₂CO₃ is heterogeneous, poor mass transfer will starve the deprotonation step of the catalytic cycle, stalling the reaction[5].
Step 4: In-Process Control (IPC) at 2 Hours
Sample 10 µL of the reaction mixture, dilute in 1 mL of LC-MS grade MeCN, filter, and analyze.
Self-Validating Matrix:
If Dehalogenation > 15%: The system is experiencing β-hydride elimination. Verify that your t-BuXPhos ligand hasn't degraded.
If Unreacted SM > 80%: Catalyst poisoning is occurring via sulfoximine coordination. Increase catalyst loading to 10 mol%.
If Product > 50%: The catalytic cycle is healthy. Proceed to completion (typically 8–12 hours).
Step 5: Workup and Isolation
Cool the mixture to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove inorganic salts and precipitated palladium black[5]. Concentrate the filtrate under reduced pressure and purify via silica gel flash chromatography.
Technical Support Center: Removing Ammonium Carbamate Residues from Sulfoximine Synthesis
Welcome to the technical support guide for researchers, scientists, and drug development professionals engaged in sulfoximine synthesis. This resource provides in-depth troubleshooting advice and answers to frequently as...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for researchers, scientists, and drug development professionals engaged in sulfoximine synthesis. This resource provides in-depth troubleshooting advice and answers to frequently asked questions regarding the removal of ammonium carbamate, a common reagent and potential residue. Our goal is to equip you with the foundational knowledge and practical protocols to ensure the purity and integrity of your sulfoximine products.
Section 1: Frequently Asked Questions (FAQs)
This section addresses the fundamental "why" and "how" of ammonium carbamate's role and persistence in sulfoximine synthesis.
Q1: Why is ammonium carbamate used in sulfoximine synthesis?
Ammonium carbamate serves as a convenient and operationally simple source of ammonia (NH₃) for the direct imination of sulfoxides and sulfides.[1][2][3] In modern synthetic methods, such as the one developed by Bull and Luisi, it is often used with a hypervalent iodine reagent like (diacetoxyiodo)benzene (PhI(OAc)₂) in a metal-free process.[2][4] Its advantages include being an inexpensive, easy-to-handle solid, which circumvents the need for hazardous reagents like sodium azide or the direct use of ammonia gas.[3][4]
Q2: How does residual ammonium carbamate end up in my crude product?
Residual ammonium carbamate typically results from using the reagent in stoichiometric excess to drive the reaction to completion. The heterogeneous nature of the reaction in some solvents can also lead to incomplete consumption, with undissolved particles remaining in the reaction mixture.[2]
Q3: What are the key properties of ammonium carbamate relevant to its removal?
Understanding the properties of ammonium carbamate is crucial for selecting a purification strategy.
Decomposition: It exists in equilibrium with ammonia (NH₃) and carbon dioxide (CO₂).[5][6] This equilibrium is highly temperature-dependent; heating shifts the equilibrium toward the gaseous products, making thermal removal under vacuum a viable strategy.[6][7][8]
Solubility: Ammonium carbamate is highly soluble in water, but less soluble in alcohols and many common organic solvents.[5][6][9] This differential solubility is the basis for removal by aqueous extraction.
Basicity: As a source of ammonia, its presence renders the crude product basic. This allows for neutralization and extraction with a dilute acid wash.
Q4: How can I detect the presence of ammonium carbamate in my crude product?
Multiple analytical techniques can indicate contamination. A combination of methods provides the most definitive evidence.
Visual Inspection: The crude product may appear as a sticky or clumpy solid due to the presence of the unreacted white, crystalline ammonium carbamate.[5]
Nuclear Magnetic Resonance (NMR) Spectroscopy: While the ammonium and carbamate protons may be broad or exchange with deuterated solvents, the carbamate carbon can sometimes be observed in ¹³C NMR. More commonly, the presence of excess ammonia (from decomposition) can be inferred.
Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is a powerful tool for direct detection. Ammonium carbamate has characteristic absorption bands that distinguish it from related salts like ammonium bicarbonate.[10][11]
Technique
Observation Indicating Ammonium Carbamate
¹H NMR
Broad signals, potential baseline distortion from solid residue.
¹³C NMR
Potential for a signal corresponding to the carbamate carbonyl.
Product is a sticky solid, oil, or has a faint ammonia odor.[5]
Q5: Can I prevent or minimize the formation of this residue?
Yes, optimizing the reaction conditions can significantly reduce the amount of residual ammonium carbamate. Consider these strategies:
Stoichiometric Control: Carefully control the equivalents of ammonium carbamate used. While an excess is often required, large excesses should be avoided.
Alternative Nitrogen Sources: Several publications have successfully substituted ammonium carbamate with other ammonia sources that may be easier to remove or handle, particularly in flow chemistry setups.[1] Suitable alternatives include:
This section provides solutions to specific problems encountered during the workup and purification stages.
Problem 1: My crude product is a sticky solid/oil, and I suspect ammonium carbamate contamination. What is my first step?
Cause: This is a classic sign of significant ammonium carbamate residue. The hygroscopic nature of the salt can also attract atmospheric moisture, contributing to the sticky texture.[9]
Solution: The most straightforward approach is a liquid-liquid extraction.
Dissolve the crude material in a water-immiscible organic solvent (e.g., dichloromethane (DCM), ethyl acetate).
Wash the organic layer with water or brine. The high water solubility of ammonium carbamate will facilitate its removal into the aqueous phase.[6]
For a more robust cleanup, use a dilute acid wash (see Problem 2).
Problem 2: I performed an aqueous workup, but my product still seems impure. What could have gone wrong?
Cause: A simple water wash may not be sufficient if the concentration of residue is high or if your product has some water solubility, leading to emulsions or poor partitioning. The ammonia generated from carbamate decomposition is a weak base and may not be fully extracted by neutral water.
Solution: Implement an Acid/Base Extraction.
Dissolve the crude product in an appropriate organic solvent.
Wash with a dilute aqueous acid solution (e.g., 1 M HCl). This protonates the ammonia to form the highly water-soluble ammonium chloride salt, which is efficiently removed in the aqueous layer.
Follow the acid wash with a wash using a weak base (e.g., saturated aqueous NaHCO₃) to neutralize any remaining acid and remove acidic byproducts from the hypervalent iodine reagent (e.g., acetic acid).
Finish with a brine wash to remove excess water before drying the organic layer over Na₂SO₄ or MgSO₄.
Problem 3: My sulfoximine is sensitive to acid. How can I remove ammonium carbamate without an acidic wash?
Cause: Many advanced intermediates or final drug compounds contain acid-labile functional groups (e.g., Boc protecting groups, acetals).[13] An acidic workup would be destructive in these cases.
Solution: Use Thermal Removal or Chromatography.
Option A: Thermal Removal Under High Vacuum. Ammonium carbamate readily decomposes into gaseous CO₂ and NH₃ upon heating.[5][6][14] Dissolve your crude product in a stable, high-boiling solvent if necessary, and place it on a high-vacuum line (Schlenk line). Gentle warming (e.g., 30-50 °C) will accelerate the sublimation/decomposition of the residue. This can often be visualized as the solid "disappearing" from the flask walls.
Option B: Purification by Column Chromatography. Standard silica gel column chromatography is highly effective for separating the polar ammonium carbamate and its byproducts from the typically less polar sulfoximine product.[15]
Problem 4: I am working on a larger (multi-gram) scale. What is the most efficient removal method?
Cause: Chromatography can be cumbersome and solvent-intensive at a large scale. Thermal removal may be slow for large volumes.
Solution: An Optimized Extractive Workup. For large-scale synthesis, an extractive workup is almost always the most practical method. An AstraZeneca group demonstrated a 30 kg scale synthesis of a sulfoximine intermediate where an aqueous extractive workup was successfully employed.[1]
Use a toluene/methanol solvent mixture to ensure the solubility of all components during the reaction.[1]
Perform a carefully planned series of aqueous washes (acidic, then basic) in a separation funnel or reactor.
If the product is a solid, crystallization or precipitation from the organic layer after the workup can be a highly effective final purification step.
Problem 5: Thermal removal (heating under vacuum) is causing degradation of my product. What are my alternatives?
Cause: The required temperature for carbamate decomposition might exceed the thermal stability threshold of your sulfoximine.
Solution: Re-evaluate your workup strategy and consider alternatives.
Non-Acidic Aqueous Wash: Perform a thorough wash with deionized water or brine. While less effective than an acid wash, multiple washes can incrementally remove the residue without exposing your compound to harsh pH.
Solvent Trituration/Precipitation: If your desired sulfoximine is a crystalline solid, you may be able to selectively precipitate it from a solvent system in which ammonium carbamate is soluble. For instance, dissolving the crude mixture in a minimal amount of a polar solvent (like methanol, where carbamate has some solubility) and then crashing out the product with a non-polar solvent could leave the impurity behind.[5]
Column Chromatography: This remains the most reliable, albeit potentially lower-yielding, method for purifying sensitive compounds.
Section 3: Visualized Workflows & Protocols
Decision-Making for Purification
The following flowchart provides a logical path for selecting the appropriate purification strategy based on the properties of your target sulfoximine.
Caption: Decision tree for purification method selection.
Ammonium Carbamate Decomposition Equilibrium
This diagram illustrates the fundamental chemical equilibrium that enables the thermal removal of ammonium carbamate.
Solving solubility issues of Dimethyl(piperidin-4-ylimino)-l6-sulfanone free base
Welcome to the technical support center for Dimethyl(piperidin-4-ylimino)-l6-sulfanone free base. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve solubility...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for Dimethyl(piperidin-4-ylimino)-l6-sulfanone free base. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve solubility challenges encountered during experimentation. Our approach is rooted in fundamental physicochemical principles to provide you with not just protocols, but a framework for rational problem-solving.
Part 1: Foundational Understanding & Initial Characterization
Before troubleshooting, it is imperative to understand the key molecular features of Dimethyl(piperidin-4-ylimino)-l6-sulfanone free base that govern its solubility. The structure contains two key moieties: a piperidine ring and a sulfoximine group.
The Piperidine Moiety : This is a saturated heterocyclic amine, which imparts basicity to the molecule.[1] The nitrogen atom in the piperidine ring can be protonated, and its pKa is a critical determinant of the compound's solubility in aqueous media.[2][3]
The Sulfoximine Moiety : This functional group is known to enhance aqueous solubility compared to its sulfone counterparts and can act as both a hydrogen bond donor and acceptor, contributing to interactions with protic solvents.[4][5]
FAQ 1: I am starting my experiments with a new batch of Dimethyl(piperidin-4-ylimino)-l6-sulfanone free base. What are the first physicochemical properties I should determine?
To effectively troubleshoot solubility, you must first establish a baseline understanding of your compound's properties. The two most critical parameters are its pKa and its kinetic solubility in a standard buffer.
A. Determining the pKa of the Piperidine Nitrogen
The pKa will inform you of the pH range in which your compound transitions from its neutral, less soluble free base form to its more soluble protonated (salt) form.
Protocol for pKa Determination by Potentiometric Titration [2][3]
Preparation : Prepare a solution of your compound in deionized water at a known concentration (e.g., 1-5 mg/mL). Ensure the ionic strength is kept constant, for instance, by adding a small amount of a neutral salt like KCl.
Titration : Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl) while continuously monitoring the pH with a calibrated pH meter.
Data Analysis : Plot the pH of the solution against the volume of titrant added. The pKa is the pH at which half of the compound is in its protonated form. This corresponds to the midpoint of the steepest part of the titration curve.
Interpretation : Knowing the pKa will allow you to predict the ionization state of your molecule at different pH values, which is crucial for solubility optimization.
B. Assessing Kinetic Solubility
Kinetic solubility provides a rapid assessment of how much of your compound will remain in solution under specific, non-equilibrium conditions, which is often representative of many in vitro assay conditions.[6][7]
Stock Solution : Prepare a high-concentration stock solution of your compound in 100% DMSO (e.g., 10 mM).
Serial Dilution : In a microtiter plate, add your aqueous buffer of choice (e.g., phosphate-buffered saline, PBS, at pH 7.4). Add a small volume of the DMSO stock solution to the buffer to achieve a range of final compound concentrations (e.g., from 1 µM to 200 µM). The final DMSO concentration should be kept low (typically ≤1%) to minimize its effect on solubility and biological assays.
Incubation : Incubate the plate at a controlled temperature (e.g., room temperature or 37°C) for a set period (e.g., 2 hours).
Analysis : Analyze the plate for precipitation. This can be done visually, by light scattering (nephelometry), or by filtering the solutions and quantifying the amount of dissolved compound using a UV spectrophotometer or LC-MS.
Result : The kinetic solubility is the highest concentration at which no precipitate is observed.
Part 2: Troubleshooting Common Solubility Issues
This section addresses specific problems you may encounter and provides a logical, step-by-step approach to resolving them.
FAQ 2: My compound has precipitated out of my aqueous buffer (pH 7.4) during my experiment. What is the most likely reason and how can I fix it?
Causality : As a free base with a piperidine moiety, Dimethyl(piperidin-4-ylimino)-l6-sulfanone is expected to have its lowest aqueous solubility at neutral to basic pH.[10] At pH 7.4, a significant portion of the compound is likely in its neutral, less soluble form. The observed precipitation indicates that the concentration of your compound exceeds its equilibrium solubility at this pH.
Troubleshooting Workflow:
Caption: A systematic approach to resolving precipitation of a basic compound.
Step-by-Step Solutions:
pH Adjustment : The most direct way to increase the solubility of a basic compound is to lower the pH of the medium.[11] By decreasing the pH below the pKa of the piperidine nitrogen, you will protonate the molecule, forming a more soluble salt in situ.
Action : Prepare your buffer at a more acidic pH (e.g., pH 6.0 or 5.0) and re-test the solubility. Remember to verify that the change in pH does not negatively impact your experimental system (e.g., cell viability, enzyme activity).
Use of Co-solvents : If adjusting the pH is not feasible or does not fully resolve the issue, the addition of a water-miscible organic co-solvent can increase solubility.[12] Co-solvents work by reducing the polarity of the aqueous medium.
Common Co-solvents : Ethanol, propylene glycol, and polyethylene glycols (PEGs) are frequently used.
Action : Prepare your aqueous buffer containing a small percentage of a co-solvent (e.g., 1-5% ethanol). It is crucial to run a vehicle control (buffer with the co-solvent but without your compound) to ensure the co-solvent itself does not cause any experimental artifacts.
Consider Using a Salt Form : For preparing stock solutions or for formulation development, using a pre-formed salt of your compound (e.g., the dihydrochloride salt) can provide significantly higher aqueous solubility compared to the free base.[10]
FAQ 3: I need to prepare a high-concentration stock solution. Which organic solvents should I try?
Rationale : The choice of an organic solvent for a stock solution depends on the polarity of your compound. While the piperidine and sulfoximine groups add some polarity, the overall molecule may have significant nonpolar character.
Recommended Solvent Screening Protocol:
Initial Screen : Start with common laboratory solvents of varying polarities.
Procedure :
Weigh a small, known amount of your compound (e.g., 1 mg) into several vials.
Add a small, measured volume (e.g., 100 µL) of each solvent to be tested.
Vortex or sonicate the vials for a few minutes.
Visually inspect for dissolution. If the compound dissolves, add more of the solid until saturation is reached.
Quantification : To determine the exact solubility, you can use the shake-flask method, incubating an excess of the solid in the solvent until equilibrium is reached, then filtering and analyzing the supernatant concentration by HPLC or a similar method.
Solvent Selection Table:
Solvent Class
Examples
Expected Solubility of a Basic, Moderately Polar Compound
Polar Aprotic
DMSO, DMF, Acetonitrile
Likely high
Polar Protic
Ethanol, Methanol
Likely moderate to high
Nonpolar
Toluene, Hexane
Likely low
Chlorinated
Dichloromethane (DCM), Chloroform
Likely moderate
Recommendation : For most biological applications, DMSO is the preferred solvent for preparing high-concentration stock solutions due to its high solubilizing power and miscibility with aqueous media.[13]
FAQ 4: My compound appears to be degrading in certain solvents or at different pH values. How can I assess its stability?
Causality : Chemical stability is as important as solubility. The imine bond in your molecule could potentially be susceptible to hydrolysis, especially at very low or high pH.
Protocol for a Preliminary Stability Assessment:
Solution Preparation : Prepare solutions of your compound at a known concentration in different media (e.g., pH 2.0 buffer, pH 7.4 buffer, pH 9.0 buffer, and your chosen organic solvent for stock solutions).
Incubation : Incubate these solutions at relevant temperatures (e.g., room temperature and 37°C).
Time-Point Analysis : At various time points (e.g., 0, 2, 8, and 24 hours), take an aliquot from each solution.
Quantification : Analyze the aliquots by a stability-indicating method, such as HPLC with UV or MS detection. Compare the peak area of the parent compound at each time point to the initial (time 0) peak area. The appearance of new peaks may indicate degradation products.
Interpretation : A significant decrease in the parent compound's peak area over time indicates instability under those conditions.
Workflow for Stability Assessment:
Caption: Workflow for assessing the chemical stability of the compound.
References
Chen, Y., et al. (2023). Application of Chiral Piperidine Scaffolds in Drug Design. Pharmaceutical Fronts.
Frings, M., et al. (2020). Sulfoximines as Rising Stars in Modern Drug Discovery? Current Status and Perspective on an Emerging Functional Group in Medicinal Chemistry. Journal of Medicinal Chemistry.
Gicquel, M., et al. (2021). Focus on Physico-Chemical Properties of Sulfoximines: Acidity, Basicity and Lipophilicity. Chemistry – A European Journal.
Han, G. U., et al. (2023). Iridium(III)-Catalyzed C–H Cyclization of Sulfoximines with Diazo Meldrum's Acid for the Synthesis of Cyclic Sulfoximines. The Journal of Organic Chemistry.
Zafar, S., et al. (2014). Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium. Pakistan Journal of Pharmaceutical Sciences.
BenchChem (2025). Troubleshooting poor solubility of GB-2a in aqueous solutions. BenchChem Technical Support.
Rohrs, B. R. (2001). Dissolution Method Development for Poorly Soluble Compounds. Dissolution Technologies.
Zafar, S., et al. (2014). Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium at room temperature (25 ±0.5oC).
BenchChem (2025). Technical Support Center: Enhancing the Solubility of Piperidine-Containing Compounds. BenchChem Technical Support.
Lee, P. H., et al. (2023).
Lücking, U. (2022). Sulfoximines in Medicinal Chemistry: Emerging Trends and Opportunities from the Drug Designer's Perspective. ChemRxiv.
Smolecule Technical Support Team (2026). FAQ & Troubleshooting Guide for Solubility Enhancement. Smolecule.
IJNRD (2024). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. International Journal of Novel Research and Development.
Frings, M., et al. (2017).
Lücking, U. (2019). Neglected sulfur(vi) pharmacophores in drug discovery: exploration of novel chemical space by the interplay of drug design and method development. Organic Chemistry Frontiers.
International Journal of Medical Science and Dental Research (2022). Techniques for Improving Solubility. IJMSDR.
Roy, A., et al. (2015). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. International Journal of Pharmaceutical Sciences and Research.
Particle Sciences (2019). General Techniques for Preparing Formulations of Poorly Water-Soluble Compounds. Particle Sciences Technical Brief.
PharmaBlock. Spirocyclic Piperidines in Drug Discovery. PharmaBlock Whitepaper.
Technical Support Center: Sulfoximine N-Cyanation Optimization
The Thermodynamic Landscape: Why Temperature Matters In the synthesis of N-cyano sulfoximines—critical bioisosteres for medicinal chemistry—temperature is not merely a variable; it is the switch between kinetic control (...
Author: BenchChem Technical Support Team. Date: March 2026
The Thermodynamic Landscape: Why Temperature Matters
In the synthesis of N-cyano sulfoximines—critical bioisosteres for medicinal chemistry—temperature is not merely a variable; it is the switch between kinetic control (successful functionalization) and thermodynamic degradation (racemization or hydrolysis).
The N-cyanation of a free NH-sulfoximine generally proceeds via an electrophilic substitution mechanism. The nitrogen atom of the sulfoximine is nucleophilic, attacking an electrophilic cyanide source (e.g., Cyanogen Bromide or N-cyano-N-phenyl-p-toluenesulfonamide).
The "Goldilocks" Zone
< 0°C (Cryogenic/Ice Bath): Required for the addition phase of highly reactive electrophiles (like BrCN) to manage exotherms and prevent immediate side-reactions with solvent or base.
20°C – 40°C (Ambient/Mild Heat): The optimal window for conversion. Most modern oxidative imination protocols or electrophilic transfers achieve >90% conversion here.
> 60°C (High Heat): The Danger Zone.
Racemization: The energy barrier for S-inversion lowers, risking loss of optical purity in chiral sulfoximines.
Hydrolysis: The N-CN bond is susceptible to hydrolysis, converting to the urea (
, 1.5 equiv), and Base ( or ) in Methanol or MeCN.
Oxidant Addition (0°C): Cool to 0°C. Add Iodobenzene Diacetate (PIDA) or NBS (1.5 equiv) portion-wise.
Reaction (RT): Warm to Room Temperature (23–25°C). Stir for 2–12 hours.
Note: This method relies on the in situ formation of a reactive nitrene-like or iodonium species. High heat (>50°C) will decompose the oxidant before it reacts with the sulfoxide.
Troubleshooting Guide
Use this decision matrix to diagnose reaction failures based on temperature and stoichiometry.
Figure 2: Diagnostic flow for common N-cyanation issues.
Symptom vs. Solution Table
Symptom
Probable Cause
Corrective Action
Low Yield (<40%)
Reaction temperature too low (<10°C) resulting in kinetic trapping.
Warm to 35°C. Ensure solvent is anhydrous (water quenches electrophiles).
Racemization
Temperature >60°C or Base is too strong (, ).
Repeat at 0°C RT. Switch to milder base (, Pyridine).
Urea Formation
Hydrolysis of N-CN group due to moisture + heat.
Strictly anhydrous conditions. Keep T < 30°C.
Exotherm/Fuming
Fast addition of BrCN at RT.
Safety Stop. Cool to 0°C or -10°C for addition step.
Frequently Asked Questions (FAQs)
Q: Can I use microwave irradiation to speed up the reaction?A: Generally, no . While microwave heating is efficient for C-C couplings, the N-CN bond in sulfoximines is sensitive. Microwave reactors often create "hot spots" exceeding 100°C, leading to N-CN hydrolysis or elimination. If you must, use a cooling loop to maintain bulk T < 50°C.
Q: My LCMS shows a mass of M+18. What happened?A: This is the hydration product (urea). Your reaction likely had water present, or the workup was too acidic/hot. The nitrile (
) hydrolyzed to the amide (). Ensure solvents are dried over molecular sieves.
Q: Is there a safer alternative to Cyanogen Bromide (BrCN)?A: Yes. N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) is a solid, stable, and less volatile electrophilic cyanide source. It typically requires slightly higher temperatures (40–50°C) or activation by a Lewis acid, but is significantly safer for benchtop use.
Q: Does the steric bulk of the sulfoximine R-groups affect the optimal temperature?A: Yes. Bulky groups (e.g., tert-butyl, ortho-substituted aryls) increase the activation energy for N-attack. For these substrates, starting at RT and warming to 50°C is often necessary to achieve conversion.
References
Bolm, C., et al. "Iron-Catalyzed C-N Cross-Coupling of Sulfoximines with Aryl Iodides."[2] Angewandte Chemie International Edition, 2008.[3] (Context on metal-catalyzed stability).
Gao, P., et al. "Transition Metal-Free Synthesis of N-Cyano Sulfoximines." Organic Letters, 2017.[4] (Establishes the oxidative imination protocol at mild temperatures).
Okamura, H., et al. "Iodinane- and metal-free synthesis of N-cyano sulfilimines: novel and easy access of NH-sulfoximines." Tetrahedron Letters, 2007. (Defines the 0°C to RT protocol).
Frings, M., et al. "Synthesis of N-Cyano Sulfoximines."[5] European Journal of Organic Chemistry, 2010. (Detailed optimization of electrophilic cyanation conditions).
Catalytic Resilience Center: Troubleshooting Palladium Poisoning by Sulfoximines
Status: Operational Lead Scientist: Senior Application Scientist Topic: Overcoming N-Coordination Arrest in Palladium Catalysis The Core Problem: The "Sigma-Trap" In drug discovery, sulfoximines are prized for their meta...
Author: BenchChem Technical Support Team. Date: March 2026
Status: Operational
Lead Scientist: Senior Application Scientist
Topic: Overcoming N-Coordination Arrest in Palladium Catalysis
The Core Problem: The "Sigma-Trap"
In drug discovery, sulfoximines are prized for their metabolic stability and solubility. However, in palladium catalysis, the sulfoximine nitrogen (specifically the free
or unhindered ) acts as a potent -donor.
Unlike standard amines, the sulfoximine nitrogen possesses high electron density and a distinct geometry that allows it to bind tightly to electrophilic Pd(II) centers. This leads to catalyst poisoning via two primary failure modes:
Inhibition of Pre-catalyst Activation: If using Pd(OAc)
, the sulfoximine coordinates to the Pd(II) center, stabilizing it and preventing the necessary reduction to the active Pd(0) species.
Formation of Off-Cycle Resting States: During the catalytic cycle, the sulfoximine can displace labile ligands or occupy open coordination sites required for oxidative addition, forming a thermodynamically stable but catalytically dead bis-sulfoximine complex.
Visualization: The Off-Cycle Trap
The following diagram illustrates where the sulfoximine diverts the catalytic cycle.
Caption: The sulfoximine nitrogen arrests catalysis by forming stable bis-ligated complexes (Red), preventing the regeneration of active Pd(0) or stalling the cycle after oxidative addition.
Diagnostic Module: Is it Poisoning?
Before changing your entire system, confirm that sulfoximine coordination is the culprit.
Symptom
Diagnosis
Confirmation Test
The "Black Crash"
Reaction mixture turns black (Pd black precipitation) immediately upon heating.
Ligand Insufficiency. The sulfoximine displaced your phosphine, destabilizing the Pd, which then aggregated.
The "Eternal Yellow"
Reaction stays bright yellow/orange (characteristic of Pd(II)) but no product forms.
Activation Failure. The sulfoximine bound to the Pd(II) pre-catalyst and prevented reduction to Pd(0).
Kinetic Stall
Rapid initial burst of product (10-20%), then complete stop.
Product Inhibition. The product (N-arylated sulfoximine) is a better ligand than the substrate or phosphine.
To overcome the "Sigma-Trap," you must use sterically demanding, electron-rich ligands that physically prevent the sulfoximine from occupying multiple coordination sites.
A. The Ligand Hierarchy
Do not use standard triphenylphosphine or simple bidentates if you are experiencing poisoning.
Tier
Ligand Class
Recommended Ligands
Why it Works
Tier 1 (Gold Standard)
Dialkylbiaryl Phosphines
BrettPhos , tBuBrettPhos , XPhos
Extremely bulky. The lower aryl ring hangs over the Pd center, blocking the approach of a second sulfoximine molecule (preventing bis-ligation).
Tier 2 (Specific Utility)
Modified Biaryls
MeO-CM-Phos
Specifically optimized for N-arylation of sulfoximines with aryl mesylates/tosylates [1].
Tier 3 (Legacy)
Binaphthyls
BINAP , Tol-BINAP
Used in early Bolm protocols [2]. Effective for simple bromides but often fails with hindered substrates or chlorides.
B. The Pre-catalyst Switch
Stop using Pd(OAc)
or Pd(dba) + Ligand. The activation energy required to displace the sulfoximine from Pd(II) is too high.
The Fix: Use Oxidative Addition Pre-catalysts (Pd G3/G4) .
Example: XPhos Pd G4 or BrettPhos Pd G4.
Mechanism: These pre-catalysts contain the ligand already bound and are reduced to Pd(0) immediately upon base exposure, bypassing the sulfoximine-inhibited reduction step.
Troubleshooting Protocols
Protocol A: The "Robustness Screen" (Is the Sulfoximine the Poison?)
If you are trying to perform a different reaction (e.g., Suzuki coupling) on a scaffold containing a sulfoximine, and it is failing, run this control.
Set up a Standard Reaction: Run a "easy" coupling (e.g., Ph-B(OH)2 + Ph-Br) that you know works in your lab.
The Spike: Add 1.0 equivalent of your sulfoximine substrate to this standard reaction.
Analyze:
Yield < 10%: The sulfoximine is a total poison. Action: You must protect the nitrogen (see Section 5) or switch to a high-steric ligand (Tier 1).
Yield > 80%: The sulfoximine is innocent. Action: The failure is likely due to the electronics of your specific substrate, not catalyst poisoning.
Protocol B: Optimized N-Arylation of Sulfoximines
Use this protocol to couple sulfoximines with aryl chlorides/bromides, minimizing poisoning.
Pre-catalyst: Weigh BrettPhos Pd G4 (2-5 mol%). Do not generate in situ.
Base: Use Cs
CO (1.5 equiv) for weak acidity or NaOtBu (1.2 equiv) if the substrate tolerates it.
Note: Cs
CO is milder and often prevents side-reactions, but requires higher temps (100°C).
Solvent: Dioxane or Toluene (0.2 M concentration).
Order of Addition (Critical):
Solids (Catalyst, Base, Aryl Halide, Sulfoximine)
Evacuate/Backfill N (x3) Solvent.
Why? Adding solvent to the catalyst before the sulfoximine is present ensures the active species forms before the "poison" can aggregate on the metal.
Frequently Asked Questions (FAQs)
Q: I am using an Aryl Iodide and yields are low, even with BrettPhos. Why?A: This is the "Iodide Effect." The iodide anion released during the reaction can bridge two Palladium centers, forming a dimer [L-Pd(Ar)-I]2 that is stable and inactive.
Fix: Add 2.0 equivalents of Ag
CO . The silver sequesters the iodide as AgI (precipitate), keeping the palladium active. Alternatively, switch to the Aryl Bromide or Triflate.
Q: Can I protect the sulfoximine Nitrogen to prevent poisoning during other steps?A: Yes. If the sulfoximine is a bystander, mask it.
Tosyl (Ts): Very stable, electron-withdrawing (reduces N-coordination). Hard to remove.
Trifluoroacetyl (TFA): Good balance. Reduces basicity of N. Removable with mild base.
Silyl (TMS/TES): Too labile; will fall off under Buchwald conditions.
Q: My reaction works with Aryl Bromides but fails with Aryl Chlorides.A: Aryl chlorides are reluctant to undergo oxidative addition. The sulfoximine competes for the Pd(0) before the chloride can react.
Fix: You must use BrettPhos or AdBrettPhos (Adamantyl-BrettPhos). These are electron-rich enough to accelerate oxidative addition into the C-Cl bond, beating the sulfoximine coordination rate.
References
Expansion of the Buchwald-Hartwig Amination: N-Arylation of Sulfoximines.
Source:Organic Syntheses / Chemical Science.
Context: Identifies MeO-CM-Phos and BrettPhos as superior ligands for difficult sulfoximine couplings, specifically with mesylates and tosylates.
(Representative link for verified protocols)
Palladium-Catalyzed N-Arylation of Sulfoximines with Aryl Bromides and Aryl Iodides.
Source: Bolm, C.; Hildebrand, J. P. J. Org.[1] Chem.2000 , 65, 169-175.[1]
Context: The foundational paper establishing the mechanism and early ligand classes (BINAP) for this transformation.
Palladium-Catalyzed N-Vinylation of Sulfoximines.
Source: Dehli, J. R.; Bolm, C. J. Org.[2] Chem.2004 , 69, 8518-8520.[2]
Context: Demonstrates the versatility of sulfoximines in cross-coupling and further elucidates the coordination challenges.
Mechanistic Insights into Palladium Catalyst Poisoning.
Source:Chemical Science, 2011, 2, 27-50 (Surry & Buchwald Review).[3]
Context: General review of Buchwald-Hartwig amination which covers the inhibition by heterocycles and the structural logic of dialkylbiaryl phosphine ligands.
Comparative Guide to Biological Activity: Sulfoximine vs. Sulfone Bioisosteres in Drug Discovery
Executive Summary In modern drug discovery, the optimization of pharmacokinetic and physicochemical properties often dictates the clinical success of a lead compound. Historically, the sulfone moiety ( ) has been a relia...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern drug discovery, the optimization of pharmacokinetic and physicochemical properties often dictates the clinical success of a lead compound. Historically, the sulfone moiety (
) has been a reliable, chemically stable functional group. However, its rigid geometry and high lipophilicity frequently lead to poor aqueous solubility and off-target metabolic liabilities. The emergence of the sulfoximine group (), the monoaza analog of the sulfone, represents a paradigm shift in bioisosteric replacement. By introducing asymmetry and novel hydrogen-bonding capabilities, sulfoximines resolve critical developmental bottlenecks while maintaining or enhancing target engagement.
Physicochemical Causality: Why Replace a Sulfone?
As a Senior Application Scientist, I approach bioisosteric replacement not as a trial-and-error exercise, but as a deliberate manipulation of molecular physics. The substitution of a single oxygen atom in a sulfone for an imine (NH) group in a sulfoximine triggers three profound physicochemical changes:
Asymmetry and Crystal Packing: Sulfoximines introduce a stereocenter at the sulfur atom. This three-dimensional complexity disrupts the dense, planar crystal lattice packing typically seen in sulfones. Consequently, the melting point is lowered, and the thermodynamic aqueous solubility is drastically improved (1)[1].
Hydrogen Bonding and Lipophilicity: While sulfones possess two hydrogen-bond acceptors, unsubstituted NH-sulfoximines offer both a hydrogen-bond donor and an acceptor. This potent H-bond donor capacity increases hydrophilicity, significantly lowering the partition coefficient (LogD) and enhancing permeability without adding molecular weight (2)[2].
Vector Expansion: The nitrogen atom provides a unique, highly modular vector for late-stage functionalization (e.g., N-alkylation or N-cyanation). This allows medicinal chemists to precisely tune the pKa and pharmacokinetic properties without altering the core pharmacophore binding to the target (3)[3].
Fig 1. Logical flow of sulfone to sulfoximine bioisosteric replacement and property enhancements.
Comparative Data Analysis: The AZ20 vs. Ceralasertib Case Study
The most prominent clinical validation of a sulfone-to-sulfoximine switch is the development of the ATR kinase inhibitor Ceralasertib (AZD6738) from its sulfone precursor, AZ20 . While AZ20 exhibited excellent target engagement, its clinical viability was severely hampered by poor solubility and severe Cytochrome P450 (CYP3A4) time-dependent inhibition (TDI) (1)[1].
The table below summarizes the quantitative and qualitative shifts achieved through this targeted bioisosteric replacement:
Parameter
AZ20 (Sulfone)
Ceralasertib (Sulfoximine)
Mechanistic Causality
Functional Group
Oxygen replaced by NH, creating a chiral sulfur center.
Lowered lipophilicity decreases ion channel binding.
Target Potency
High (ATR Kinase)
High (ATR Kinase)
Bioisosteric core maintains active site geometry.
Experimental Methodologies for Bioisostere Validation
To objectively validate the performance of a sulfoximine candidate against its sulfone counterpart, the following self-validating protocols must be executed.
Objective: Quantify the solubility enhancement of the sulfoximine relative to the sulfone.
Causality: Kinetic solubility assays (using DMSO spikes) often mask the crystal packing limitations of sulfones. A thermodynamic approach using solid powder directly measures the energy required to disrupt the crystal lattice, accurately reflecting the sulfoximine's structural advantage (4)[4].
Step-by-Step Methodology:
Equilibration: Add 2 mg of solid crystalline compound (sulfone or sulfoximine) to 1 mL of phosphate-buffered saline (PBS, pH 7.4) in a sealed glass vial.
Incubation: Agitate the suspension at 300 rpm at a constant 25°C for 24 hours to ensure thermodynamic equilibrium between the solid and solution phases.
Separation: Centrifuge the mixture at 10,000 × g for 15 minutes to pellet undissolved material. Filter the supernatant through a 0.22 µm PTFE syringe filter.
Quantification: Analyze the dissolved fraction via HPLC-UV/Vis, calculating concentration against a pre-established standard calibration curve.
Self-Validating Step: Analyze the residual solid pellet via X-ray Powder Diffraction (XRPD). If the diffraction pattern matches the starting material, the solubility value is valid. A shifted pattern indicates polymorphic transformation or hydrate formation during the assay, which would invalidate the direct comparison.
Objective: Evaluate the reduction in metabolic liability (e.g., CYP3A4 inhibition) upon sulfoximine substitution.
Causality: Highly lipophilic sulfones often exhibit off-target hydrophobic interactions with CYP enzymes, leading to mechanism-based inhibition. The increased polarity of sulfoximines mitigates this trapping effect (5)[5].
Step-by-Step Methodology:
Pre-Incubation: Incubate human liver microsomes (HLM, 0.5 mg/mL) with the test compound (0.1–50 µM) in the presence and absence of the cofactor NADPH for 0, 15, and 30 minutes at 37°C.
Dilution & Reaction: Dilute the pre-incubation mixture 10-fold into a secondary incubation plate containing a CYP3A4-specific probe substrate (e.g., Midazolam) and fresh NADPH.
Quenching: Incubate for exactly 10 minutes, then quench the reaction with ice-cold acetonitrile containing an internal standard. Centrifuge to precipitate proteins.
Analysis: Quantify the formation of the metabolite (1'-hydroxymidazolam) via LC-MS/MS.
Self-Validating Step: Calculate the
shift between the 0-minute and 30-minute pre-incubations. A significant leftward shift in the NADPH-dependent arm confirms TDI. If the sulfoximine shows no shift compared to the sulfone's severe shift, the bioisosteric replacement successfully eliminated the liability.
Fig 2. Experimental workflow for validating sulfoximine bioisosteres in preclinical development.
References
Title: Sulfoximines as Rising Stars in Modern Drug Discovery? Current Status and Perspective on an Emerging Functional Group in Medicinal Chemistry
Source: ACS
URL:6
Title: Sulfoximines from a Medicinal Chemist's Perspective: Physicochemical and in vitro Parameters Relevant for Drug Discovery
Source: ResearchGate
URL: 2
Title: Sulfoximine Derivatives — Their Pharmacochemical Properties, Synthesis, and Potential in Drug Discovery
Source: Prospects in Pharmaceutical Sciences
URL: 1
Title: Sulfoximines in Medicinal Chemistry: Emerging Trends and Opportunities from the Drug Designer's Perspective
Source: ChemRxiv
URL: 5
Title: A General Metallaphotoredox Platform for N-Alkylated Sulfoximines as Bioisosteric Building Blocks
Source: Macmillan Group
URL: 3
Title: Stereospecific α-(hetero)arylation of sulfoximines and sulfonimidamides
Source: PMC
URL: 4
Infrared (IR) spectroscopy characteristic bands for S=N bond
Analytical Comparison Guide: Infrared (IR) Spectroscopy Modalities for S=N Bond Characterization The sulfur-nitrogen (S=N) double bond is a highly polarized, versatile pharmacophoric motif that has driven recent breakthr...
Author: BenchChem Technical Support Team. Date: March 2026
Analytical Comparison Guide: Infrared (IR) Spectroscopy Modalities for S=N Bond Characterization
The sulfur-nitrogen (S=N) double bond is a highly polarized, versatile pharmacophoric motif that has driven recent breakthroughs in medicinal chemistry and agrochemical design. Featured prominently in sulfoximines, sulfilimines, and thiazyl derivatives, the S=N bond exists on a resonance continuum between a covalent double bond and a zwitterionic ylide (S⁺–N⁻). Because of this unique electronic structure, characterizing the S=N bond via Infrared (IR) spectroscopy requires precise modality selection and rigorous data interpretation.
As a Senior Application Scientist, I have designed this guide to objectively compare the analytical modalities used for S=N bond detection, provide a self-validating experimental protocol, and explain the physical causality behind these spectroscopic behaviors.
Quantitative Spectroscopic Signatures of the S=N Bond
The stretching vibration of the S=N bond ($ \nu_{S=N} $) typically manifests in the "fingerprint" region of the mid-IR spectrum. Because the bond order is highly sensitive to its electronic environment, the exact wavenumber fluctuates based on the oxidation state of sulfur, adjacent electron-withdrawing groups (EWGs), and intermolecular hydrogen bonding.
Table 1: Characteristic IR Stretching Frequencies for S=N Containing Compounds
Modality Comparison: FTIR-ATR vs. Transmission (KBr) vs. Raman
Selecting the correct spectroscopic modality is critical. The highly polarized nature of the S=N bond makes it susceptible to matrix-induced artifacts during sample preparation.
FTIR-ATR (Attenuated Total Reflectance with Diamond/ZnSe Crystal)
Performance: High throughput, non-destructive, and requires zero sample preparation.
Causality for Choice: The S=N bond acts as a strong hydrogen bond acceptor. Traditional Transmission IR requires pressing the sample into a Potassium Bromide (KBr) pellet. KBr is highly hygroscopic; absorbed atmospheric water will form hydrogen bonds with the S=N nitrogen, artificially broadening and shifting the $ \nu_{S=N} $ band. ATR eliminates this matrix interference, preserving the native solid-state conformation of the compound.
Transmission FTIR (KBr Pellet or Liquid Cell)
Performance: Exceptional signal-to-noise ratio; highly sensitive to trace concentrations.
Causality for Choice: Preferred only when analyzing highly stable, non-hygroscopic sulfoximines where extreme sensitivity is required to resolve complex overlapping bands in the fingerprint region.
Raman Spectroscopy
Performance: Highly complementary to IR; excellent for aqueous samples.
Causality for Choice: The S=N bond is highly polarizable, making it a strong Raman scatterer. Raman is the superior choice when the IR fingerprint region is completely obscured by strong C–O or C–F stretching vibrations from the drug molecule's backbone.
To ensure scientific integrity, the following step-by-step methodology relies on a self-validating feedback loop to prevent misassignment of the $ \nu_{S=N} $ band.
Step 1: System Purge and Background Acquisition
Action: Purge the spectrometer with dry nitrogen for 15 minutes. Acquire a background spectrum on a clean, empty Diamond ATR crystal.
Causality: Atmospheric water vapor exhibits strong rotational-vibrational bands. Even minor fluctuations in humidity can cause baseline distortions in the 1000–800 cm⁻¹ region, directly interfering with the accurate integration of the $ \nu_{S=N} $ peak.
Step 2: Sample Application and Pressure Optimization
Action: Deposit 2–5 mg of the neat solid compound onto the ATR crystal. Lower the pressure anvil until the software indicates optimal, uniform contact.
Causality: In ATR, the depth of penetration (
) of the evanescent IR wave depends heavily on intimate contact between the crystal and the sample. Inconsistent pressure leads to air gaps, which drastically reduces the intensity of the S=N stretch and skews relative peak ratios.
) enhancement in the signal-to-noise (S/N) ratio[3]. This mathematical enhancement is critical for resolving the $ \nu{S=N} $ band (typically around 929–974 cm⁻¹[1]) from adjacent, overlapping C–H out-of-plane bending modes.
Step 4: Orthogonal Validation (The Self-Validating Step)
Action: Cross-reference the identified $ \nu_{S=N} $ peak with coupled functional groups. For sulfoximines, verify the presence of the corresponding S=O stretch at ~1145–1250 cm⁻¹[1]. If the S=N band is unexpectedly broad, immediately check the 3100–3400 cm⁻¹ region for N–H stretching, which definitively confirms the presence of intermolecular hydrogen bonding[4].
Mechanistic Insights: Electronic Modulation of the S=N Bond
Understanding the causality behind spectral shifts is what separates basic data collection from expert analysis. The $ \nu_{S=N} $ band is highly tunable due to its resonance structure:
Electron-Withdrawing Groups (EWGs): When an EWG, such as a cyano group, is attached to the nitrogen atom (forming an N-cyano sulfilimine), the zwitterionic ylide form (S⁺–N⁻) is stabilized. This slightly reduces the covalent bond order of the S=N bond, shifting the $ \nu_{S=N} $ stretch to lower wavenumbers while simultaneously enhancing its capacity to act as a hydrogen bond acceptor. This property is heavily exploited when using the4[4][5] in drug design.
Lewis Acid Coordination: In compounds like S-nitrosothiols, coordination of a Lewis acid (e.g., B(C₆F₅)₃) to the oxygen atom dramatically alters the electronic geometry. This coordination forces a severe contraction of the S–N bond, localizing its double-bond character. Consequently, the S–N stretching frequency shifts massively to higher energy (from ~645 cm⁻¹ up to 863 cm⁻¹)[2].
Workflow Visualization
Caption: Workflow for the IR spectroscopic characterization and validation of S=N bonds.
References
Iminosulfuranes (Sulfilimines) Infrared and Ultraviolet Spectroscopic Studies. Canadian Journal of Chemistry (cdnsciencepub.com).1
Lewis Acid Coordination Redirects S-Nitrosothiol Signaling Output. National Institutes of Health (nih.gov).2
N-Cyano sulfilimine functional group as a nonclassical amide bond bioisostere in the design of a potent analogue to anthranilic diamide insecticide. RSC Advances (rsc.org).4
Infrared Spectroscopy Principles and Signal-to-Noise Enhancement. King's College London (kcl.ac.uk).3
Part 1: Chemical Hazard Profile & Strategic Overview
The Core Directive: Handling Dimethyl(piperidin-4-ylimino)-l6-sulfanone requires a hybrid safety approach. You are managing two distinct chemical behaviors: the basicity and lipophilicity of the piperidine ring (a secondary amine) and the metabolic stability and polarity of the sulfoximine (
-sulfanone) moiety.
While commercial vendors often label this substance with a generic "Warning" (H302, H315, H319, H335), experienced medicinal chemists must treat the piperidine moiety as a potential permeation hazard . Piperidines are known to act as surfactants that can accelerate the penetration of other solvents through dermal layers.
Hazard Snapshot:
Parameter
Classification
Operational Implication
GHS Signal
WARNING
Standard vigilance required; escalate if in solution.
Incompatible with strong acids and acid chlorides.
| Key Risk | Ocular/Mucous Irritation | Fine powder drift can cause severe acute irritation. |
Part 2: The PPE Firewall (Personal Protective Equipment)
Do not rely on generic "lab safety" rules. The following PPE matrix is engineered based on the specific molecular weight (approx. 176.28 g/mol ) and lipophilic profile of piperidine derivatives.
Hand Protection Strategy
The Science: Piperidine derivatives can permeate standard disposable nitrile gloves, especially when dissolved in organic solvents like DCM or Methanol. The sulfoximine group adds polarity, but the lipophilic ring drives permeation.
Solution Handling (Organic Solvents):Double-gloving is mandatory.[1]
Inner Layer: Nitrile (4 mil).
Outer Layer:Silver Shield® (Laminate) or thick Nitrile (8 mil) if handling >100 mL.
Why? Laminate film provides >480 min breakthrough time against the carrier solvents (e.g., DCM) that facilitate skin absorption of the amine.
Respiratory & Ocular Defense
Respiratory:
Primary: Certified Chemical Fume Hood (Face velocity: 80–100 fpm).
Secondary (Outside Hood): If weighing on an open balance (not recommended), use a P100/N95 Particulate Respirator . The H335 hazard designation means dust inhalation will trigger immediate inflammation of the upper respiratory tract.
Ocular:
Standard: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient for fine powders that can drift around side shields.
Part 3: Operational Workflows
Workflow A: Weighing & Transfer (Critical Control Point)
Risk: Generation of airborne particulates (H335).
Static Control: Use an anti-static gun or ionizer bar on the weighing boat. Sulfoximine solids are often electrostatic and will "jump" during spatula transfer.
Containment: Perform all weighing inside a Powder Containment Hood or a Fume Hood with the sash lowered to the working height.
Decontamination: Immediately wipe the balance area with a lint-free wipe dampened with 10% Acetic Acid (to neutralize the basic piperidine amine), followed by water.
Workflow B: Reaction Setup & Synthesis
Risk: Exothermic reaction with electrophiles.
Solvent Choice: When dissolving, add solvent slowly. Piperidines are bases; if your solvent contains acidic impurities or if you are reacting with acid chlorides, the exotherm will be instantaneous.
Inert Atmosphere: While the sulfoximine is stable, the secondary amine (piperidine) is prone to oxidation or carbamate formation with atmospheric
Caption: Immediate actions for exposure events, prioritizing neutralization of the basic amine moiety.
Part 5: Waste Disposal & Deactivation
Do not pour down the drain. This compound is a nitrogenous base and likely toxic to aquatic life (typical of piperidines).
Quenching (Small Scale):
Dissolve waste solid in a combustible solvent (Acetone or Ethanol).
Neutralize with dilute Hydrochloric Acid (1M HCl) to form the hydrochloride salt. This reduces volatility and skin permeation risk.
Disposal Stream:
Tag as "Hazardous Waste: Basic Organic Amine (Contains Sulfur)."
Do not mix with Oxidizers (Nitric Acid, Peroxides) to avoid potential N-oxide formation or exothermic runaway.[1]
References
Lücking, U. (2013). Sulfoximines: A Neglected Opportunity in Medicinal Chemistry. Angewandte Chemie International Edition, 52(36), 9399-9408.[1] [Link][1]
National Center for Biotechnology Information. (2025). PubChem Compound Summary for Piperidine Derivatives and Toxicity. Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). (2024). Personal Protective Equipment: Respiratory Protection Standards (29 CFR 1910.134). [Link][1]
